Methyl 2-amino-3-(tert-butoxy)propanoate

Core Science & Biosynthesis

An In-Depth Technical Guide to Methyl 2-amino-3-(tert-butoxy)propanoate: A Key Intermediate for Advanced Scientific Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-amino-3-(tert-butoxy)propanoate, a derivative of the amino acid L-serine, is a crucial building block in the fields of medicinal chemistry and drug development.[1] Its unique structural features, including a protected hydroxyl group and ester functionality, make it an invaluable intermediate in the synthesis of complex molecules, particularly peptides and their analogs.[2][3] This guide provides a comprehensive overview of the chemical properties, synthesis, and applications of this versatile compound, offering insights for researchers and scientists engaged in cutting-edge scientific exploration.

Nomenclature and Structural Identification

Proper identification of chemical compounds is paramount for scientific accuracy. Methyl 2-amino-3-(tert-butoxy)propanoate is known by several synonyms, and its identity is definitively established by its unique CAS Registry Number.

Identifier	Value
Systematic Name	methyl (2S)-2-amino-3-[(2-methylpropan-2-yl)oxy]propanoate[1]
Common Synonyms	(S)-Methyl 2-amino-3-(tert-butoxy)propanoate, O-tert-Butyl-L-serine methyl ester[1][4]
CAS Number	17083-26-0[1]
Molecular Formula	C₈H₁₇NO₃[1]
Molecular Weight	175.23 g/mol [1]
InChI Key	MMJPLCPGTJXFNH-LURJTMIESA-N[1]

The structure of Methyl 2-amino-3-(tert-butoxy)propanoate is characterized by a chiral center at the alpha-carbon, a primary amine, a methyl ester, and a tert-butyl ether protecting the hydroxyl group of the original serine side chain. This tert-butyl group provides steric hindrance, influencing the molecule's reactivity and interactions with biological targets.[1]

Physicochemical Properties

The physical and chemical properties of Methyl 2-amino-3-(tert-butoxy)propanoate are crucial for its handling, storage, and application in chemical synthesis. While some data is more readily available for its hydrochloride salt, the following represents the known properties of the free amine.

Property	Value	Source(s)
Appearance	Typically a solid	[1]
Melting Point	Data for the hydrochloride salt: 157 - 167 °C	[2]
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone	[4]

It is important to note that the free amine should be stored under inert conditions to maintain its stability.[1]

Synthesis of Methyl 2-amino-3-(tert-butoxy)propanoate

The synthesis of Methyl 2-amino-3-(tert-butoxy)propanoate is a multi-step process that begins with the readily available amino acid, L-serine. The following protocol outlines a common and effective synthetic route.

Experimental Protocol: A Two-Step Synthesis

This synthesis involves two key transformations: the esterification of the carboxylic acid and the protection of the hydroxyl group as a tert-butyl ether.

Step 1: Synthesis of L-Serine Methyl Ester Hydrochloride

This initial step protects the carboxylic acid of L-serine as a methyl ester.

• Reagents:

  • L-Serine

  • Anhydrous Methanol

  • Thionyl Chloride (SOCl₂)

• Procedure:

  • Suspend L-serine in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

  • Cool the mixture in an ice bath to 0°C.

  • Slowly add thionyl chloride dropwise to the stirred suspension.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction for 15-36 hours, monitoring its progress by thin-layer chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

  • Triturate the resulting solid with diethyl ether or methyl tertiary butyl ether to yield L-serine methyl ester hydrochloride as a white solid.

  • Collect the solid by filtration and dry under vacuum.[5]

Step 2: Synthesis of O-tert-Butyl-L-serine Methyl Ester

The hydroxyl group of the serine methyl ester is then protected with a tert-butyl group.

• Reagents:

  • L-Serine Methyl Ester Hydrochloride

  • Dioxane or Dichloromethane

  • Isobutene gas or tert-Butyl Acetate

  • p-Toluenesulfonic Acid (catalyst)

• Procedure:

  • Dissolve L-serine methyl ester hydrochloride in dioxane or dichloromethane in a pressure vessel.

  • Add a catalytic amount of p-toluenesulfonic acid.

  • Introduce isobutene gas into the solution or add tert-butyl acetate.

  • Seal the vessel and stir the reaction mixture at room temperature for 48-96 hours.

  • Monitor the reaction by TLC.

  • After the reaction is complete, remove the solvent under reduced pressure to yield the crude O-tert-butyl-L-serine methyl ester.[5]

The crude product can then be purified by standard techniques such as column chromatography to yield the final product, Methyl 2-amino-3-(tert-butoxy)propanoate.

Synthesis workflow for Methyl 2-amino-3-(tert-butoxy)propanoate.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons of the methyl ester, the alpha-proton, the beta-protons adjacent to the tert-butoxy group, and the large singlet for the nine equivalent protons of the tert-butyl group.

• ¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl carbon of the ester, the alpha-carbon, the carbons of the methyl ester and the tert-butyl group, and the beta-carbon.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (175.23 g/mol ), as well as characteristic fragmentation patterns.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the primary amine, C-H stretching of the alkyl groups, C=O stretching of the ester, and C-O stretching of the ether and ester functionalities.

Reactivity and Chemical Transformations

The chemical reactivity of Methyl 2-amino-3-(tert-butoxy)propanoate is dictated by its three primary functional groups: the primary amine, the methyl ester, and the tert-butyl ether.

• N-Acylation: The primary amine is nucleophilic and readily undergoes acylation reactions with acyl chlorides, anhydrides, or activated carboxylic acids to form amides. This reaction is fundamental to its use in peptide synthesis, where it forms a peptide bond with the activated carboxyl group of another amino acid.

• Ester Hydrolysis (Saponification): The methyl ester can be hydrolyzed under basic conditions (e.g., using sodium hydroxide) to yield the corresponding carboxylate salt.[6][7][8] Subsequent acidification will produce the free carboxylic acid, O-tert-butyl-L-serine.

• Cleavage of the tert-Butyl Ether: The tert-butyl ether protecting group is stable to a wide range of reaction conditions but can be cleaved under strong acidic conditions, such as with trifluoroacetic acid (TFA), to regenerate the free hydroxyl group of the serine residue.[9] This orthogonality is a key feature in modern peptide synthesis.

• Oxidation of the Amino Group: The amino group can be oxidized to form oximes or nitriles using strong oxidizing agents such as potassium permanganate or hydrogen peroxide.[1]

• Reduction of the Ester Group: The methyl ester can be reduced to the corresponding primary alcohol using powerful reducing agents like lithium aluminum hydride.[1]

Key reactive sites of Methyl 2-amino-3-(tert-butoxy)propanoate.

Applications in Research and Development

The primary application of Methyl 2-amino-3-(tert-butoxy)propanoate lies in its role as a versatile building block in organic synthesis, particularly in the pharmaceutical industry.

• Peptide Synthesis: This compound is a cornerstone in solid-phase peptide synthesis (SPPS). The tert-butyl ether protects the serine hydroxyl group from unwanted side reactions during peptide chain elongation. Its stability to the basic conditions used for Fmoc deprotection and its lability to acidic cleavage make it an ideal orthogonally protected amino acid derivative.[2][3]

• Synthesis of Chiral Intermediates: The inherent chirality of Methyl 2-amino-3-(tert-butoxy)propanoate makes it a valuable starting material for the asymmetric synthesis of complex molecules. Enantiomerically pure drugs often exhibit improved efficacy and reduced side effects, and this compound provides a reliable source of chirality.[2][3]

• Drug Discovery and Development: By incorporating this modified amino acid into peptide-based drug candidates, medicinal chemists can fine-tune properties such as solubility, metabolic stability, and receptor binding affinity. This allows for the optimization of pharmacokinetic and pharmacodynamic profiles of novel therapeutics.[3]

Handling, Storage, and Safety

As with any chemical reagent, proper handling and storage procedures are essential to ensure safety and maintain the integrity of the compound.

• Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust or vapors.[10]

• Storage: Store in a cool, dry place, away from incompatible materials such as strong acids and oxidizing agents. For long-term storage, refrigeration is recommended.[2]

References

• Organic Syntheses. (n.d.). 2-Amino-2-Methyl-3-Phenylpropanoic Acid tert-Butyl Ester. Organic Syntheses, 87, 244.

• PubChem. (n.d.). methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• PubChem. (n.d.). Methyl O-tert-butyl-L-serinate--hydrogen chloride (1/1). Retrieved from [Link]

• OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

• Tooney, N. M., & Fasman, G. D. (1968). Synthesis of poly-O-tert-butyl-L-serine and poly-L-serine. Biopolymers, 6(1), 81-96.
• Vrettos, E. I., Sayyad, N., Mavrogiannaki, E. M., Stylos, E., Androniki, K. D., Papas, S., ... & Tzakos, A. G. (n.d.).

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Applications of O-tert-Butyl-L-serine Methyl Ester Hydrochloride in Medicinal Chemistry. Retrieved from [Link]

• Azeva, V. N., Chulina, A. N., Molchanov, M. M., Prokhorov, D. A., Mikoulinskaia, G. V., Uversky, V. N., & Kutyshenko, V. P. (2019).

• Patsnap. (2021). Preparation method of O-tert-butyl-L-serine methyl ester and O-tert-butyl-L-serine aqueous solution. Retrieved from [Link]

• Organic Syntheses. (n.d.). N-[(1,1-Dimethylethoxy)carbonyl]-L-serine methyl ester. Organic Syntheses, 67, 175.

• Semantic Scholar. (n.d.). Synthesis and transformations of methyl (Z)-2-[(tert- butoxycarbonyl)amino]-3-(dimethylamino)propenoate. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H (a) and 13 C (b) NMR spectra of.... Retrieved from [Link]

• The Royal Society of Chemistry. (2024). A safe and efficient route for preparation of N-Boc-β3-amino acid methyl esters from α-amino acids. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of methyl ester of L-serine. Retrieved from [Link]

• Google Patents. (n.d.). CN101284803A - Synthetic method of N-fluorenylmethoxycarbonyl-O-tert-butyl serine.
• Hanganu, A., & Chira, N. A. (2021).
• Google Patents. (n.d.). US5113009A - Preparation and isolation of mineral acid salt of an amino acid methyl ester.

• Org-Lett. (2011). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Retrieved from [Link]

• Chen, F. M., & Benoiton, N. L. (1979). A convenient synthesis of amino acid methyl esters. Canadian journal of chemistry, 57(11), 1433-1434.

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Saponification. Retrieved from [Link]

• MolPort. (n.d.). methyl 3-{amino}-2-methylpropanoate. Retrieved from [Link]

• Beilstein Journals. (n.d.). Asymmetric synthesis of quaternary aryl amino acid derivatives in a three-component aryne coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Saponification. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

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Methyl 2-amino-3-(tert-butoxy)propanoate: A Comprehensive Guide to Identifiers, Synthesis, and Applications in Peptide Chemistry

As peptide-based therapeutics and complex bioconjugates dominate modern drug development pipelines, the demand for orthogonally protected amino acid building blocks has surged. Methyl 2-amino-3-(tert-butoxy)propanoate , most commonly utilized as its L-enantiomer hydrochloride salt (O-tert-Butyl-L-serine methyl ester hydrochloride), is a critical intermediate in this space.

This technical whitepaper provides an in-depth analysis of the chemical identifiers, structural causality, and field-proven experimental methodologies associated with this compound.

Chemical Identity and Quantitative Identifiers

Serine is a polar amino acid possessing three reactive sites: a primary amine, a carboxylic acid, and a primary hydroxyl group. To utilize serine in directed, step-wise organic synthesis, two of these three functional groups must be masked. Methyl 2-amino-3-(tert-butoxy)propanoate represents a state in which the side-chain hydroxyl and the C-terminal carboxyl are protected, leaving the N-terminal amine free for coupling.

The compound exists in multiple stereoisomeric forms, each assigned distinct registry numbers. The quantitative data and identifiers for these variants are summarized in the table below.

Table 1: Primary Chemical Identifiers and Properties

Identifier / Property	Value
IUPAC Name	Methyl (2S)-2-amino-3-(tert-butoxy)propanoate hydrochloride[1]
CAS Registry Number (L-Enantiomer, HCl Salt)	17114-97-5[2]
CAS Registry Number (D-Enantiomer, HCl Salt)	78537-14-1[3]
CAS Registry Number (DL-Racemate, HCl Salt)	1628612-41-8[4]
Molecular Formula	C₈H₁₈ClNO₃ (C₈H₁₇NO₃ · HCl)[5]
Molecular Weight	211.69 g/mol [2]
PubChem CID	16218549[1]
SMILES (L-Enantiomer)	CC(C)(C)OCN.Cl[1]
Melting Point	157 – 167 °C[5]

Structural Significance and Mechanistic Causality

In advanced peptide synthesis, the choice of protecting groups is never arbitrary; it is dictated by the principles of orthogonal protection . Orthogonality ensures that one protecting group can be removed under specific chemical conditions without affecting others.

The Causality Behind the Protecting Groups

• The tert-Butyl (tBu) Ether: The side-chain primary hydroxyl of serine is highly nucleophilic and prone to undesired O-acylation during peptide coupling. The tert-butyl group provides immense steric hindrance, completely blocking nucleophilic attack. Mechanistically, the tBu ether is stable to basic conditions (e.g., piperidine, LiOH) but is highly acid-labile, requiring strong acids like Trifluoroacetic acid (TFA) for removal via an SN1 mechanism (generating a stable tert-butyl cation).

• The Methyl Ester (OMe): The C-terminus is protected as a methyl ester to prevent the carboxylic acid from acting as an electrophile. The methyl ester is stable to the acidic conditions used to cleave the tBu group but can be selectively cleaved via mild alkaline hydrolysis (saponification).

• The Hydrochloride Salt Formulation: Why is this compound sold and stored as a hydrochloride salt rather than a free base? Free amino esters are inherently unstable; the nucleophilic free amine can attack the ester of a neighboring molecule, leading to spontaneous intermolecular condensation and the formation of diketopiperazines. Formulating the compound as an HCl salt protonates the amine, neutralizing its nucleophilicity and yielding a stable, crystalline powder that can be accurately weighed[5].

Diagram 1: Orthogonal protection strategy of Methyl 2-amino-3-(tert-butoxy)propanoate.

Experimental Methodologies: A Self-Validating System

As a Senior Application Scientist, I emphasize that experimental protocols must be designed with built-in validation mechanisms. The following protocols detail the use of Methyl 2-amino-3-(tert-butoxy)propanoate in peptide coupling and subsequent orthogonal deprotection.

Protocol A: Amide Bond Formation (Peptide Coupling)

This protocol describes the coupling of an Fmoc-protected amino acid to H-Ser(tBu)-OMe·HCl.

Reagents:

• H-Ser(tBu)-OMe·HCl (1.0 eq)

• Fmoc-AA-OH (1.0 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Workflow:

• In Situ Free-Basing: Suspend H-Ser(tBu)-OMe·HCl and Fmoc-AA-OH in anhydrous DMF (0.2 M concentration) under an inert atmosphere. Add DIPEA (3.0 eq) dropwise.

  • Causality: The first equivalent of DIPEA neutralizes the HCl salt, liberating the nucleophilic free amine. The remaining equivalents maintain a basic environment, which is strictly required for the activation step.

• Activation: Cool the reaction mixture to 0 °C using an ice bath. Add HATU (1.1 eq) in one portion.

  • Causality: HATU reacts with the Fmoc-AA-OH to form a highly reactive O-At ester. Performing this at 0 °C controls the exothermic activation and suppresses base-catalyzed epimerization at the alpha-carbon.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor via LC-MS.

• Self-Validating Workup: Dilute the mixture with Ethyl Acetate (EtOAc). Wash the organic layer sequentially with 1M HCl (x2), saturated aqueous NaHCO₃ (x2), and brine (x1).

  • Validation Logic: The 1M HCl wash selectively protonates and extracts unreacted amine and DIPEA into the aqueous layer. The NaHCO₃ wash deprotonates and extracts any unreacted Fmoc-AA-OH. If the organic layer is dried and concentrated, the resulting crude mass is almost exclusively the desired coupled product, validating the success of the reaction without requiring immediate column chromatography.

Protocol B: Orthogonal Deprotection (Saponification)

To continue chain elongation at the C-terminus, the methyl ester must be removed without disturbing the acid-labile tBu ether or the base-sensitive Fmoc group (though Fmoc is often removed prior, assuming a Boc-protected N-terminus for this specific step, or utilizing highly controlled conditions).

Step-by-Step Workflow:

• Solvent System: Dissolve the coupled intermediate in a 3:1:1 mixture of THF:MeOH:H₂O.

  • Causality: This specific solvent ratio ensures complete solubility of the lipophilic peptide (via THF/MeOH) while providing the necessary aqueous environment for the hydroxide nucleophile.

• Hydrolysis: Cool to 0 °C and add Lithium Hydroxide monohydrate (LiOH·H₂O, 2.0 eq). Stir for 1–2 hours.

  • Causality: LiOH is a milder base than NaOH or KOH. Operating at 0 °C prevents beta-elimination of the tBu ether (which would yield a dehydroalanine derivative) and prevents racemization.

• Quenching: Acidify the reaction mixture to pH 3 using 1M KHSO₄, then extract with EtOAc.

  • Validation Logic: Acidification protonates the newly formed carboxylate, driving it into the organic layer during extraction.

Diagram 2: Coupling and orthogonal deprotection workflow of H-Ser(tBu)-OMe.

Conclusion

Methyl 2-amino-3-(tert-butoxy)propanoate (CAS 17114-97-5) is an indispensable reagent in the arsenal of synthetic chemists and drug development professionals. By leveraging the orthogonal stability of its tert-butyl ether and methyl ester protecting groups, researchers can execute highly precise, regioselective amide bond formations. Understanding the mechanistic causality behind its handling—specifically the necessity of its hydrochloride salt form and the exact conditions required for its deprotection—is paramount for maximizing yield and maintaining stereochemical integrity in complex peptide synthesis.

References

• [3] Title: O-tert-Butyl-D-serine methyl ester hydrochloride, 98% Source: fishersci.co.uk URL:[Link]

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An In-depth Technical Guide to the Physicochemical and Handling Properties of Boc-L-Ser(tBu)-OH

Abstract

N-α-(tert-Butoxycarbonyl)-O-tert-butyl-L-serine, commonly referred to as Boc-L-Ser(tBu)-OH, is a cornerstone building block in modern solid-phase peptide synthesis (SPPS). Its strategic dual-protection scheme, featuring an acid-labile N-terminal Boc group and a similarly labile tert-butyl ether on the side-chain hydroxyl group, offers a unique combination of stability and selective deprotection that is essential for the synthesis of complex peptides. This technical guide provides an in-depth exploration of the physical and chemical properties of Boc-L-Ser(tBu)-OH, offering practical insights for researchers, scientists, and drug development professionals. The guide details key physicochemical parameters, discusses the compound's reactivity and stability, and provides robust, field-tested protocols for its characterization and handling.

Introduction: The Strategic Importance of Boc-L-Ser(tBu)-OH in Peptide Synthesis

The synthesis of peptides with high fidelity and yield hinges on the strategic use of protecting groups. Boc-L-Ser(tBu)-OH exemplifies an optimized protecting group strategy for the amino acid serine. The tert-butoxycarbonyl (Boc) group on the α-amino function and the tert-butyl (tBu) ether on the side-chain hydroxyl group are both susceptible to cleavage under acidic conditions. This dual protection is pivotal in Boc-based SPPS, allowing for the selective removal of the N-terminal Boc group to enable peptide chain elongation, while the tBu group remains intact to prevent unwanted side reactions involving the hydroxyl group. The stability of both protecting groups under various other reaction conditions is a significant advantage in multi-step syntheses.[1]

This guide will systematically delineate the key properties of Boc-L-Ser(tBu)-OH, providing a comprehensive resource for its effective utilization in the laboratory.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Boc-L-Ser(tBu)-OH is fundamental to its proper handling, storage, and application in synthesis.

Structural and General Properties

Boc-L-Ser(tBu)-OH is a derivative of the amino acid L-serine, where the amino and hydroxyl groups are protected.[1] The structural representation and a summary of its key properties are provided below.

Caption: Chemical structure of Boc-L-Ser(tBu)-OH.

Table 1: General and Physical Properties of Boc-L-Ser(tBu)-OH

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₃NO₅	[2]
Molecular Weight	261.31 g/mol	[3]
CAS Number	13734-38-8	[2]
Appearance	White to off-white solid/powder or light yellowish oil	[1][4]
Melting Point	161-164 °C (as DCHA salt)	[4]
Optical Rotation	[α]²⁵/D +22.5 to +27.5° (c=2% in DMF, as DCHA salt)	[4]
Solubility	Soluble in DMF, DCM, Chloroform, Ethyl Acetate, DMSO, Acetone	[1]
Storage Temperature	2-8°C, under dry conditions	[1]

Note: The free acid of Boc-L-Ser(tBu)-OH is often not crystalline and may be supplied as a dicyclohexylammonium (DCHA) salt, which is a stable, crystalline solid.[4] The properties listed may reflect the DCHA salt form where specified.

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the identity and purity of Boc-L-Ser(tBu)-OH. Below are the expected spectral characteristics.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides a detailed map of the proton environments in the molecule. Key expected signals include:

  • A singlet at approximately 1.4 ppm corresponding to the nine protons of the Boc group's tert-butyl moiety.

  • A singlet at approximately 1.1 ppm corresponding to the nine protons of the side-chain's tert-butyl group.

  • Multiplets in the range of 3.5-4.5 ppm corresponding to the α- and β-protons of the serine backbone.

  • A broad singlet corresponding to the N-H proton of the Boc-protected amine.

  • A broad singlet for the carboxylic acid proton.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum complements the ¹H NMR data, providing information about the carbon skeleton. Expected signals include:

  • Resonances for the carbonyl carbons of the Boc and carboxylic acid groups in the range of 155-175 ppm.

  • Signals for the quaternary carbons of the Boc and tert-butyl groups around 70-80 ppm.

  • Resonances for the methyl carbons of the Boc and tert-butyl groups around 28 ppm.

  • Signals for the α- and β-carbons of the serine backbone.

• IR (Infrared) Spectroscopy: IR spectroscopy is useful for identifying the key functional groups present in the molecule. Characteristic absorption bands include:

  • A broad O-H stretch from the carboxylic acid around 2500-3300 cm⁻¹.

  • A C=O stretch from the carboxylic acid and the urethane of the Boc group around 1700-1760 cm⁻¹.

  • An N-H stretch from the protected amine around 3300-3500 cm⁻¹.

  • C-H stretches from the alkyl groups below 3000 cm⁻¹.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound. For Boc-L-Ser(tBu)-OH, the expected [M+H]⁺ ion would be at m/z 262.16, and the [M+Na]⁺ ion at m/z 284.14.

Chemical Properties and Reactivity

The chemical behavior of Boc-L-Ser(tBu)-OH is dictated by its protecting groups.

Role in Solid-Phase Peptide Synthesis (SPPS)

Boc-L-Ser(tBu)-OH is a key reagent in Boc-based SPPS.[5] The synthesis cycle involves the selective deprotection of the N-terminal Boc group using a moderately strong acid, typically trifluoroacetic acid (TFA) in dichloromethane (DCM), followed by coupling of the next Boc-protected amino acid.[5] The tBu ether on the serine side chain is stable to the conditions used for Boc deprotection, thus preventing side reactions.

Caption: Simplified workflow of a Boc-SPPS cycle.

Deprotection Strategies

Both the Boc and tBu protecting groups are removed under acidic conditions. The N-terminal Boc group is selectively cleaved during each cycle of SPPS with a reagent like TFA in DCM.[5] The final cleavage of the peptide from the resin and the removal of the tBu side-chain protecting group are typically achieved simultaneously using a strong acid cocktail, such as hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).

Experimental Protocols for Characterization

The following protocols are provided as a guide for the analytical characterization of Boc-L-Ser(tBu)-OH. These are representative methods and may require optimization based on the available instrumentation and specific sample characteristics.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is adapted from established protocols for the analysis of protected amino acids.[6]

• Instrumentation: A standard HPLC system with a UV detector.[6]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[6]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[6]

• Mobile Phase B: 0.1% TFA in acetonitrile.[6]

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-35 min: 80% to 20% B

  • 35-40 min: 20% B

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV absorbance at 220 nm.[6]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.[6]

NMR Spectroscopy for Structural Elucidation

This is a general protocol for acquiring NMR spectra of Boc-protected amino acids.

• Sample Preparation: Dissolve 5-10 mg of Boc-L-Ser(tBu)-OH in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in an NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum on a 400 MHz or higher field NMR spectrometer.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled 1D carbon spectrum.

  • A larger number of scans will be required (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • Reference the spectrum to the solvent peak.

FT-IR Spectroscopy for Functional Group Analysis

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a thin disk. Alternatively, for an oily sample, a thin film can be cast on a salt plate (e.g., NaCl or KBr).

• Acquisition:

  • Record the spectrum using a Fourier-transform infrared (FT-IR) spectrometer.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

  • Record the spectrum over the range of 4000-400 cm⁻¹.

Handling, Storage, and Safety

Storage and Stability

Boc-L-Ser(tBu)-OH should be stored in a tightly sealed container in a cool, dry place, typically at 2-8°C, to maintain its integrity over extended periods.[1] Exposure to moisture and high temperatures should be avoided to prevent degradation.

Safety Precautions

While specific hazard data for Boc-L-Ser(tBu)-OH is limited, it is prudent to handle it with the care afforded to all laboratory chemicals. General safety precautions for Boc-protected amino acids include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust or contact with skin and eyes. Handle in a well-ventilated area.[7]

• In case of contact:

  • Skin: Wash with soap and water.[8]

  • Eyes: Rinse cautiously with water for several minutes.[9]

  • Inhalation: Move to fresh air.

  • Ingestion: Rinse mouth with water.[10]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

Boc-L-Ser(tBu)-OH is an indispensable tool in the arsenal of the peptide chemist. Its well-defined physicochemical properties and predictable reactivity make it a reliable building block for the synthesis of a wide array of peptides. A thorough understanding of its characteristics, as detailed in this guide, is crucial for its successful application in research and development. By adhering to the outlined protocols for characterization and handling, scientists can ensure the quality and integrity of their synthetic endeavors.

References

• Exploring the Chemical Properties and Synthesis of Boc-Ser(tBu)-OH for Advanced Research. (2025, September 1). NINGBO INNO PHARMCHEM CO.,LTD.
• A Comparative Guide to Boc-Ser-OH.DCHA and Fmoc-Ser(tBu)-OH in Peptide Synthesis. (2025). Benchchem.

• N-[tert-butoxycarbonyl]-L-serine. PubChem. (2025, April 14). [Link]

• A Comparative Guide to HPLC Analysis for Purity Confirmation of Fmoc-Orn(Boc)-OH. (2025). Benchchem.
• Supplementary Inform
• MSDS - Safety D
• 3-[N-(tert-Butoxycarbonyl)amino]piperidine Safety Data Sheet. (2024, April 2). Jubilant Ingrevia Limited.
• Boc-Ser(tBu)-OH: A Cornerstone in Modern Organic Chemistry Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
• Safety Data Sheet: 3-(Boc-amino)propylbromide. (2022, December 19). Chemos GmbH&Co.KG.
• MSDS DBG001 Boc-Glycinol.pdf. AAPPTec.
• An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of Boc-D-2-Pal-OH. (2025). Benchchem.

• Boc-Ser[Fmoc-Ser(tBu)]-OH [944283-11-8]. Aapptec Peptides. [Link]

• Boc-Ser[Fmoc-Thr(tBu)]-OH [944283-12-9]. Aapptec Peptides. [Link]

• Boc-Ser(tBu)-OH [13734-38-8]. Aapptec Peptides. [Link]

• Boc-D-Ser(tBu)-OH [248921-67-7]. Aapptec Peptides. [Link]

• Boc-Ser-Otbu. PubChem. (2025, April 14). [Link]

• HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Phenomenex. [Link]

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• 1. nbinno.com [nbinno.com]
• 2. peptide.com [peptide.com]
• 3. boc-ser(tbu)-oh AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. Boc-Ser(tBu)-OH . DCHA Novabiochem 18942-50-2 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jubilantingrevia.com [jubilantingrevia.com]
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• 9. peptide.com [peptide.com]
• 10. echemi.com [echemi.com]

Mechanism of action of (S)-Methyl 2-amino-3-(tert-butoxy)propanoate

Whitepaper: Dual-Modality Mechanism of Action of (S)-Methyl 2-amino-3-(tert-butoxy)propanoate in Chemical Biology and Synthesis

Executive Summary

(S)-Methyl 2-amino-3-(tert-butoxy)propanoate, commonly referred to in the literature as O-tert-butyl-L-serine methyl ester or H-Ser(tBu)-OMe , is a highly versatile chiral molecule. Unlike traditional active pharmaceutical ingredients (APIs) that possess a singular pharmacological target, this compound exhibits a dual "mechanism of action" depending on its application context. In chemical biology, it acts as a competitive inhibitor of Serine Palmitoyltransferase (SPT), effectively halting de novo sphingolipid biosynthesis[1]. In organic and peptide synthesis, its mechanism of action is defined by its orthogonal reactivity—serving as a precision building block where the selective protection of its functional groups directs chemoselective nucleophilic attacks[2][3].

This technical guide dissects both the biological inhibition mechanics and the synthetic utility of H-Ser(tBu)-OMe, providing drug development professionals with a comprehensive understanding of its causality, structural rationale, and practical laboratory applications.

Part 1: Biological Mechanism of Action – SPT Inhibition

The De Novo Sphingolipid Pathway

Sphingolipids are essential structural components of cell membranes and critical signaling molecules in apoptosis, cell proliferation, and raft dynamics. The de novo biosynthesis of sphingolipids is initiated in the endoplasmic reticulum by Serine Palmitoyltransferase (SPT) [1]. SPT is a Pyridoxal 5'-phosphate (PLP)-dependent enzyme that catalyzes the condensation of L-serine and palmitoyl-CoA to yield 3-ketosphinganine[1].

Mechanistic Basis of Inhibition

H-Ser(tBu)-OMe functions as a targeted inhibitor of SPT, making it a valuable tool for researchers studying the physiological roles of sphingolipids in normal and abnormal cell functions[1]. Its mechanism of inhibition is driven by structural mimicry and chemical blockade:

• Active Site Entry & PLP Binding: As an analog of L-serine, the compound successfully enters the SPT active site and its free α-amino group forms an external aldimine intermediate with the PLP cofactor.

• Decarboxylation Blockade (The Kill Switch): Normal SPT catalysis requires the free carboxylate group of L-serine to undergo decarboxylation, which provides the thermodynamic driving force for the condensation with palmitoyl-CoA[1]. Because the carboxyl group of H-Ser(tBu)-OMe is protected as a methyl ester , decarboxylation is chemically impossible. The enzyme is trapped in a non-productive state.

• Steric Hindrance: The bulky tert-butoxy (tBu) ether on the side chain further distorts the optimal geometry required for the transition state, reinforcing competitive inhibition.

Fig 1: Inhibition of de novo sphingolipid biosynthesis at the Serine Palmitoyltransferase node.

Part 2: Chemical Mechanism of Action – Orthogonal Reactivity

In synthetic chemistry, the "mechanism of action" of H-Ser(tBu)-OMe is defined by its ability to direct highly specific bond formations without side reactions. It is widely used in the synthesis of complex heterocycles (e.g., via Bohlmann-Rahtz heteroannulation for sulfomycinamate synthesis)[3] and N-CF3 heteroaryl amides[2].

Orthogonal Protection Strategy

The compound is engineered with three distinct reactive domains, two of which are temporarily neutralized:

• N-terminus (Free Amine): The primary amine is unprotected (often supplied as an HCl salt for stability), making it a potent nucleophile ready for N-acylation or isothiocyanate formation[2].

• C-terminus (Methyl Ester): The carboxyl group is protected as a methyl ester. This prevents self-polymerization during peptide coupling. It is stable to acid but can be selectively cleaved via mild base-catalyzed saponification (e.g., LiOH)[3].

• Side Chain (tert-Butyl Ether): The hydroxyl group is protected by a tBu group. This prevents unwanted O-acylation during N-terminal coupling. The tBu group is completely stable to basic conditions but can be cleaved via strong acid catalysis (e.g., Trifluoroacetic acid, TFA).

Fig 2: Orthogonal protection strategy and reactivity workflow for H-Ser(tBu)-OMe.

Part 3: Quantitative Data - Comparative Inhibitor Profiling

When utilizing H-Ser(tBu)-OMe as a biological tool, it is crucial to benchmark it against other known SPT inhibitors to select the correct agent for specific experimental designs.

Inhibitor	Primary Target	Mechanism of Action	Reversibility	Structural Class
Myriocin (ISP-1)	SPT	Transition-state analog; binds tightly to the active site.	Irreversible	Atypical amino acid
Cycloserine	SPT (and other PLP enzymes)	Forms a covalent PLP-adduct.	Irreversible	Cyclic amino acid
H-Ser(tBu)-OMe	SPT	Competitive inhibition; blocks requisite decarboxylation step[1].	Reversible	Protected amino acid
L-Penicillamine	SPT	Inactivates PLP cofactor by forming adducts[4].	Reversible	Thiol-containing amino acid

Part 4: Validated Experimental Protocols

Protocol 1: In Vitro Depletion of Sphingolipids via SPT Inhibition

Causality: Treating cell cultures with H-Ser(tBu)-OMe competitively blocks SPT, preventing the formation of 3-ketosphinganine. This starves the downstream pathway, resulting in a measurable depletion of ceramides and sphingomyelins, allowing researchers to study lipid raft dynamics[1].

• Cell Culture & Seeding: Seed CHO or HeLa cells in 6-well plates at 1×105 cells/well in standard DMEM supplemented with 10% FBS. Allow 24 hours for adherence.

• Inhibitor Preparation: Dissolve H-Ser(tBu)-OMe·HCl in cell-culture grade DMSO to create a 100 mM stock solution.

• Treatment: Add the inhibitor to the culture media to achieve a final concentration of 1-5 mM. (Rationale: Because the mechanism is competitive against endogenous L-serine, higher micromolar-to-millimolar concentrations are required compared to irreversible inhibitors like myriocin).

• Incubation: Incubate for 48 hours. (Rationale: Sphingolipid turnover is relatively slow; 48 hours ensures sufficient degradation of existing membrane sphingolipids without de novo replacement).

• Lipid Extraction (Bligh-Dyer Method): Harvest cells and resuspend in a 1:2 (v/v) mixture of Chloroform:Methanol. Add water and additional chloroform to induce phase separation. (Rationale: The biphasic system efficiently partitions the non-polar sphingoid bases into the lower organic phase, isolating them from water-soluble cellular debris).

• Quantification: Analyze the dried organic phase via LC-MS/MS to quantify the reduction in sphinganine and ceramide species.

Protocol 2: Chemoselective N-Acylation in Organic Synthesis

Causality: Utilizing HATU and DIPEA ensures rapid, epimerization-free amide bond formation. DIPEA neutralizes the HCl salt of the starting material, freeing the amine nucleophile, while the orthogonal protecting groups (OMe, tBu) prevent side reactions[2][3].

• Activation of Carboxylic Acid: In a flame-dried round-bottom flask under N₂ atmosphere, dissolve the target carboxylic acid (1.1 equiv.) in anhydrous DMF (0.2 M). Add HATU (1.2 equiv.) and N,N-Diisopropylethylamine (DIPEA, 3.0 equiv.). Stir at room temperature for 10 minutes. (Rationale: HATU converts the acid into a highly reactive O-At ester).

• Nucleophilic Addition: Add H-Ser(tBu)-OMe·HCl (1.0 equiv.) directly to the activated mixture. (Rationale: The excess DIPEA immediately deprotonates the hydrochloride salt, generating the free amine).

• Reaction: Stir the mixture at room temperature for 2-4 hours. Monitor completion via TLC (Ethyl Acetate/Hexane).

• Workup: Dilute the reaction mixture with Ethyl Acetate. Wash sequentially with 1M HCl (to remove unreacted amine and DIPEA), saturated aqueous NaHCO₃ (to remove unreacted acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting orthogonally protected intermediate via silica gel flash chromatography.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. medchemexpress.com [medchemexpress.com]

Role of protected amino acids in peptide synthesis

An In-Depth Technical Guide to the Role of Protected Amino Acids in Peptide Synthesis

Authored by a Senior Application Scientist

Foreword: The Imperative of Control in Peptide Architecture

In the intricate world of peptide science, the synthesis of a peptide is an act of molecular construction. We are not merely mixing reagents; we are directing the assembly of a specific, linear sequence of amino acids that will ultimately fold into a three-dimensional structure with a defined biological function. This level of control would be impossible without the foundational concept of protecting groups . Amino acids are bifunctional molecules, possessing both a reactive amino group and a reactive carboxyl group. Left unprotected, they would polymerize in a chaotic and uncontrolled manner during peptide bond formation.[1][2] Protecting groups are the temporary masks we apply to these reactive sites, allowing us to dictate precisely which amino group reacts with which carboxyl group, one residue at a time. This guide delves into the chemistry, strategy, and practical application of protected amino acids, the cornerstone of modern peptide synthesis.

The Core Principle: Orthogonality in Protection Strategies

The true elegance and power of modern peptide synthesis, particularly Solid-Phase Peptide Synthesis (SPPS), lies in the concept of orthogonality .[3][4] An orthogonal protection strategy employs multiple classes of protecting groups within the same synthesis, where each class can be selectively removed under a specific set of chemical conditions without affecting the others.[4] This allows for a highly controlled and stepwise process.

The primary categories of protecting groups in SPPS are:

• Temporary (α-Amino) Protecting Groups: These shield the α-amino group of the incoming amino acid and are removed at the beginning of each coupling cycle to allow for the addition of the next amino acid in the sequence.[4]

• Permanent (Side-Chain) Protecting Groups: These mask the reactive side chains of amino acids and are designed to remain stable throughout the entire chain assembly process.[5] They are only removed during the final step when the completed peptide is cleaved from the solid support.[4]

• Auxiliary Protecting Groups: These are stable during chain elongation but can be selectively removed while both temporary and permanent groups remain intact. This enables complex modifications such as side-chain cyclization or branching.[4][6]

The strategic selection of an orthogonal set of protecting groups is the single most critical decision in planning a successful peptide synthesis.[7]

The Two Pillars of SPPS: α-Amino Protecting Group Strategies

Two major orthogonal strategies have dominated the field of solid-phase peptide synthesis: tert-butyloxycarbonyl (Boc) chemistry and 9-fluorenylmethyloxycarbonyl (Fmoc) chemistry.[8][9] The choice between them dictates the reagents, solvents, and cleavage conditions used throughout the synthesis.

Boc/Bzl Strategy: The Classic Approach

The original strategy developed by R. Bruce Merrifield, Boc chemistry, utilizes the acid-labile Boc group for the temporary protection of the α-amino group.[10][11]

• Nα-Deprotection: The Boc group is removed at each cycle by treatment with a moderately strong acid, typically trifluoroacetic acid (TFA), often in dichloromethane (DCM).[3][8]

• Side-Chain Protection: Side chains are protected with benzyl-based (Bzl) groups, which are stable to the repeated TFA treatments.[3]

• Final Cleavage: Both the benzyl-based side-chain protecting groups and the bond linking the peptide to the resin are removed simultaneously in a final step using a very strong acid, such as anhydrous hydrofluoric acid (HF).[10][12]

The requirement for HF is a significant drawback due to its high toxicity and corrosive nature, necessitating specialized laboratory equipment.[13]

Fmoc/tBu Strategy: The Modern Workhorse

Developed as a milder alternative, the Fmoc strategy has become the most widely used method for peptide synthesis in both research and industrial settings.[8][9][13]

• Nα-Deprotection: The Fmoc group is labile to mild basic conditions and is typically removed using a solution of a secondary amine, most commonly 20% piperidine in N,N-dimethylformamide (DMF).[10][14]

• Side-Chain Protection: Side chains are protected with acid-labile groups, primarily derived from tert-butyl (tBu).[5]

• Final Cleavage: The tBu-based side-chain groups and the peptide-resin linker are cleaved in a single step with a strong acid, most commonly TFA.[13]

The key advantage of the Fmoc/tBu approach is its true orthogonality: the temporary Nα-group is removed by a base, while the permanent side-chain groups are removed by an acid.[10][13] This minimizes the cumulative damage to the growing peptide chain from repeated acid exposure.

Comparative Analysis: Boc vs. Fmoc

Feature	Boc/Bzl Strategy	Fmoc/tBu Strategy
Nα-Protecting Group	tert-Butyloxycarbonyl (Boc)	9-Fluorenylmethyloxycarbonyl (Fmoc)
Nα-Deprotection Reagent	Trifluoroacetic Acid (TFA)[8]	20% Piperidine in DMF[10]
Side-Chain Protection	Benzyl (Bzl) based[3]	tert-Butyl (tBu) based[5]
Final Cleavage Reagent	Hydrofluoric Acid (HF)[10][12]	Trifluoroacetic Acid (TFA)[13]
Key Advantage	Robust for long/difficult sequences prone to aggregation.[8]	Milder conditions, true orthogonality, automation-friendly.[8][13]
Key Disadvantage	Harsh final cleavage (HF), requires specialized equipment.[10][13]	Potential for aspartimide formation, aggregation in some sequences.[10]

Guardians of Functionality: Side-Chain Protection

Many of the 20 proteinogenic amino acids possess reactive functional groups in their side chains (e.g., -OH, -SH, -COOH, -NH2). These must be protected throughout the synthesis to prevent a host of side reactions, including branching, esterification, and premature disulfide bond formation.[1] The choice of side-chain protecting group is dictated by the primary Nα-protection strategy (Fmoc or Boc) to ensure orthogonality.

Common Side-Chain Protecting Groups

Amino Acid	Side-Chain Group	Fmoc/tBu Protection	Boc/Bzl Protection
Arginine (Arg)	Guanidinium	Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl)	Tos (Tosyl)
Aspartic Acid (Asp)	Carboxylic Acid	OtBu (tert-Butyl ester)	OBzl (Benzyl ester)
Cysteine (Cys)	Thiol	Trt (Trityl), Acm (Acetamidomethyl)	4-MeBzl (4-Methylbenzyl)
Glutamic Acid (Glu)	Carboxylic Acid	OtBu (tert-Butyl ester)	OBzl (Benzyl ester)
Histidine (His)	Imidazole	Trt (Trityl)[5]	Dnp (2,4-Dinitrophenyl), Bom (Benzyloxymethyl)[5]
Lysine (Lys)	Amine	Boc (tert-Butoxycarbonyl)	2-Cl-Z (2-Chlorobenzyloxycarbonyl)[5]
Serine (Ser)	Hydroxyl	tBu (tert-Butyl ether)	Bzl (Benzyl ether)
Threonine (Thr)	Hydroxyl	tBu (tert-Butyl ether)	Bzl (Benzyl ether)
Tryptophan (Trp)	Indole	Boc (tert-Butoxycarbonyl)	For (Formyl)
Tyrosine (Tyr)	Phenol	tBu (tert-Butyl ether)[5]	2-Br-Z (2-Bromobenzyloxycarbonyl)

The Engine of Synthesis: The Solid-Phase Peptide Synthesis (SPPS) Cycle

SPPS, pioneered by Merrifield, revolutionized peptide synthesis by anchoring the C-terminal amino acid to an insoluble polymer resin.[9][15][16] This allows for the use of excess reagents to drive reactions to completion, with purification at each step achieved by simple filtration and washing, a process amenable to automation.[15][17]

The synthesis proceeds from the C-terminus to the N-terminus through a repeated cycle of three core steps: Deprotection , Activation & Coupling , and Washing .

Sources

• 1. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 2. Mastering Protecting Groups in Peptide Synthesis - Pept... [sbsgenetech.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 7. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 14. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. jpt.com [jpt.com]
• 16. What is Solid-phase Peptide Synthesis? | Powder Systems [powdersystems.com]
• 17. Liquid Phase vs. Solid Phase Peptide Synthesis: Pros and Cons - Creative Peptides [creative-peptides.com]

Technical Guide: Safety, Handling, and Synthetic Integration of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate Hydrochloride

Executive Summary

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride—commonly designated as H-D-Ser(tBu)-OMe·HCl —is a highly versatile, orthogonally protected amino acid derivative utilized extensively in peptide synthesis and medicinal chemistry [1][1]. This whitepaper provides researchers and drug development professionals with an in-depth framework for the safe handling, storage, and synthetic application of this compound, emphasizing the physicochemical causality behind established protocols.

Physicochemical Profiling & Structural Causality

Understanding the molecular architecture of H-D-Ser(tBu)-OMe·HCl is critical for predicting its behavior in both storage and synthetic environments. The compound features a primary amine (protonated as a hydrochloride salt), a tert-butyl ether protecting the hydroxyl side chain, and a methyl ester protecting the C-terminus.

Quantitative Data Summary

Property	Specification / Value
Chemical Name	O-tert-Butyl-D-serine methyl ester hydrochloride
CAS Number	78537-14-1
Molecular Formula	C₈H₁₈ClNO₃ (C₈H₁₇NO₃·HCl)
Molecular Weight	211.69 g/mol
Appearance	White to off-white solid powder
Melting Point	168-176 °C
Optical Rotation	[a]D20 = -7 ± 2º (C=2 in MeOH)
Storage Temperature	2-8 °C

Data compiled from verified supplier specifications [2][2] and [1][1].

The Causality of the Hydrochloride Salt

Amino acid esters with free primary amines are inherently unstable over long periods. They are highly susceptible to intermolecular aminolysis, where the free amine of one molecule attacks the ester carbonyl of another, leading to the spontaneous formation of diketopiperazines or linear oligomers. By supplying the compound as a hydrochloride salt , the primary amine is protonated (NH₃⁺), rendering it non-nucleophilic. This structural choice guarantees long-term shelf stability and prevents auto-degradation prior to synthetic use [3][3].

Hazard Identification & Environmental Controls

While H-D-Ser(tBu)-OMe·HCl is a stable building block, its handling requires specific environmental controls to mitigate risks associated with fine powders and acidic salts.

Personal Protective Equipment (PPE) & Handling

According to standardized Safety Data Sheets (SDS), the primary risks involve mechanical irritation to the respiratory tract and eyes due to dust formation [4][4].

• Respiratory & Ventilation: Must be handled in a well-ventilated fume hood to avoid inhalation of aerosols.

• Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166(EU) or NIOSH (US) standards.

• Skin Protection: Utilize chemical impermeable gloves (e.g., nitrile) and fire/flame resistant laboratory clothing.

Storage Causality

The compound must be stored tightly closed in a dry, cool environment at 2-8 °C [2][2].

• Why 2-8 °C? Lower temperatures minimize the thermodynamic energy available for unwanted side reactions, such as the slow hydrolysis of the methyl ester in the presence of ambient humidity.

• Why Tightly Closed/Desiccated? Hydrochloride salts are often hygroscopic. Moisture ingress can lead to localized acidic microenvironments that may prematurely cleave the acid-sensitive tert-butyl ether group.

Self-Validating Spill Management Protocol

In the event of a spill, avoid generating dust. Use non-sparking tools to sweep the solid into a designated chemical waste container [4][4]. Wash the affected area with soap and plenty of water.

• Self-Validation Checkpoint: After washing the spill area, test the residual surface moisture using universal pH indicator paper. A neutral pH (~7.0) confirms the complete removal of the acidic hydrochloride salt residue, validating that the area is safe for continued use.

Fig 1. Safety, handling, and spill mitigation workflow for the hydrochloride salt.

Synthetic Integration: Self-Validating Experimental Workflows

Because H-D-Ser(tBu)-OMe is supplied as an HCl salt, direct addition to an activated carboxylic acid will fail. The following methodology outlines the critical "free-basing" step required for successful amide coupling.

Protocol: Free-Basing and Amide Bond Formation

Objective: Neutralize the HCl salt to generate a nucleophilic primary amine, followed by coupling with an N-protected amino acid (e.g., Fmoc-AA-OH).

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of H-D-Ser(tBu)-OMe·HCl in anhydrous N,N-dimethylformamide (DMF) or dichloromethane (DCM).

• Free-Basing (Causality): Add 2.0 to 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Why 2.0+ equivalents? The first 1.0 eq of DIPEA is strictly consumed to neutralize the HCl salt, yielding the reactive free amine and DIPEA·HCl. The remaining 1.0–1.5 eq maintains a basic environment to catalyze the subsequent coupling reaction and neutralize acidic byproducts generated by coupling reagents (like HATU or EDC).

• Pre-Activation: In a separate vial, dissolve 1.1 eq of the N-protected amino acid and 1.1 eq of HATU in DMF. Add 1.1 eq of DIPEA and stir for 5 minutes to form the active O-At ester.

• Coupling: Transfer the activated ester solution to the free-based H-D-Ser(tBu)-OMe solution. Stir at room temperature for 1–2 hours.

• Self-Validation Checkpoint (TLC/Ninhydrin):

  • Pre-reaction: Spot the solution from Step 2 on a TLC plate and apply Ninhydrin stain. Heating will yield a deep purple spot, confirming the successful generation of the free primary amine.

  • Post-reaction: After 2 hours (Step 4), repeat the TLC/Ninhydrin test. A colorless result confirms the complete consumption of the amine and successful formation of the target amide bond.

Protocol: Orthogonal Deprotection Strategy

The true value of this building block lies in its orthogonal protecting groups, allowing selective structural modifications [1][1].

• C-Terminal Extension (Saponification): To extend the peptide from the C-terminus, the methyl ester is removed using 1.5 eq of Lithium Hydroxide (LiOH) in a THF/Water mixture. Causality: The tert-butyl ether is entirely stable to these basic conditions, ensuring the side chain remains protected.

• Side-Chain Modification (Acidic Cleavage): To unmask the serine hydroxyl group, treat the molecule with 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% Water. Causality: The methyl ester is stable to strong acids, remaining intact while the tert-butyl group is cleaved as an isobutylene cation (which is subsequently quenched by the TIPS scavenger to prevent re-alkylation).

Fig 2. Synthetic workflow detailing amine free-basing, amide coupling, and deprotection.

References

• O-T-BUTYL-D-SERINE METHYL ESTER HYDROCHLORIDE SALT. ChemBK. Available at:[Link]

Sources

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• 4. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Use of O-tert-Butyl Serine Derivatives in Solid-Phase Peptide Synthesis

Introduction: The Critical Role of Side-Chain Protection in Peptide Synthesis

Solid-Phase Peptide Synthesis (SPPS) has become the cornerstone of peptide chemistry, enabling the construction of complex peptide sequences with high efficiency and purity.[1][2] A key principle underpinning the success of SPPS is the strategic use of protecting groups, particularly for the reactive side chains of trifunctional amino acids.[3][4] For serine, with its nucleophilic hydroxyl group, effective side-chain protection is paramount to prevent unwanted side reactions, such as O-acylation, during peptide chain elongation.

Within the widely adopted 9-fluorenylmethoxycarbonyl (Fmoc)/tert-butyl (tBu) orthogonal strategy, the tert-butyl ether stands out as a robust and reliable protecting group for the serine side chain.[5][6] Its stability under the basic conditions required for Nα-Fmoc removal and its clean lability under strong acidic conditions for final cleavage make it an ideal choice.[7][8]

This guide focuses on the incorporation of the O-tert-butyl serine (Ser(tBu)) moiety in SPPS. We will clarify the role of (S)-Methyl 2-amino-3-(tert-butoxy)propanoate —a key synthetic intermediate—and provide detailed, field-proven protocols for using the final, ready-to-use building block, Fmoc-Ser(tBu)-OH , for successful peptide synthesis.

Clarification of Reagents: Intermediate vs. SPPS Building Block

It is crucial to distinguish between the specified topic compound and the reagent actively used in SPPS:

• (S)-Methyl 2-amino-3-(tert-butoxy)propanoate) , also known as H-Ser(tBu)-OMe, is an important derivative of serine. However, with its free α-amino group and C-terminal methyl ester, it is not suitable for direct use as a building block in standard Fmoc-SPPS protocols.[9] The C-terminal ester cannot be activated for coupling, and the N-terminus would need protection. Its primary role is as a precursor in the synthesis of the correct SPPS reagent.[10]

• (S)-N-Fmoc-O-tert-butyl-serine (Fmoc-Ser(tBu)-OH) is the industry-standard, ready-to-use building block for incorporating Ser(tBu) into a peptide sequence via Fmoc-SPPS.[5][11] It possesses the required Nα-Fmoc protection and a free C-terminal carboxylic acid for activation and coupling.

This guide will therefore focus on the practical application and protocols involving Fmoc-Ser(tBu)-OH.

Section 1: The Chemistry of O-tert-Butyl Serine and Orthogonal Protection

The success of the Fmoc/tBu strategy hinges on the principle of orthogonality, where two different classes of protecting groups are used, each removable by a distinct chemical mechanism without affecting the other.[3][7]

• Nα-Fmoc Group: This group protects the alpha-amine of the amino acid. It is base-labile and is quantitatively removed at each cycle of the synthesis using a solution of a secondary amine, typically 20% piperidine in N,N-dimethylformamide (DMF).[12]

• Side-Chain tBu Group: The tert-butyl ether protecting the serine hydroxyl group is stable to the basic conditions of Fmoc deprotection.[7] It is, however, acid-labile and is efficiently removed during the final step of the synthesis using a strong acid, most commonly trifluoroacetic acid (TFA).[5]

This orthogonal scheme ensures that the serine side chain remains protected throughout the entire chain assembly process, preventing side reactions and preserving the integrity of the final peptide.[8]

Caption: Orthogonal Protection in Fmoc/tBu SPPS.

Section 2: From Intermediate to Building Block: The Synthesis of Fmoc-Ser(tBu)-OH

While researchers typically purchase Fmoc-Ser(tBu)-OH, understanding its synthesis provides valuable context. The process highlights the role of (S)-Methyl 2-amino-3-(tert-butoxy)propanoate as a key intermediate.

The general synthetic pathway is as follows:

• Esterification: L-serine is reacted with methanol in the presence of an acid catalyst (e.g., thionyl chloride or HCl gas) to produce L-serine methyl ester hydrochloride.[10][13]

• Side-Chain Protection: The hydroxyl group of the serine methyl ester is then protected with the tert-butyl group. This is typically achieved by reacting it with isobutene under acidic catalysis (e.g., p-toluenesulfonic acid), yielding O-tert-butyl serine methyl ester (H-Ser(tBu)-OMe), the compound of interest.[10][13]

• Saponification: The methyl ester is hydrolyzed using a base, such as sodium hydroxide, to yield the free carboxylic acid, O-tert-butyl serine (H-Ser(tBu)-OH).[5][10]

• Nα-Fmoc Protection: Finally, the α-amino group is protected using an Fmoc-donating reagent (e.g., Fmoc-OSu or Fmoc-Cl) to yield the final SPPS building block, Fmoc-Ser(tBu)-OH.[5]

Caption: Synthesis pathway of Fmoc-Ser(tBu)-OH.

Section 3: Protocols for Incorporating Ser(tBu) in SPPS

The following protocols provide a step-by-step methodology for the successful incorporation of Fmoc-Ser(tBu)-OH into a growing peptide chain on a solid support. These steps are performed within a dedicated SPPS reaction vessel.

Protocol 3.1: A Single SPPS Cycle (Deprotection & Coupling)

This protocol describes one full cycle of amino acid addition.

Materials:

• Peptide-resin from the previous cycle

• Fmoc-Ser(tBu)-OH

• Deprotection Solution: 20% piperidine in DMF (v/v)

• Coupling Reagents:

  • Option A (Carbodiimide): N,N'-Diisopropylcarbodiimide (DIC) and Oxyma Pure.

  • Option B (Onium Salt): HATU and N,N-Diisopropylethylamine (DIEA).

• Solvents: DMF, Dichloromethane (DCM) of peptide synthesis grade.

Methodology:

• Resin Washing: Wash the peptide-resin thoroughly with DMF (3-5 times) to remove residual reagents from the previous cycle.

• Fmoc Deprotection:

  • Add the deprotection solution to the resin, ensuring the resin is fully submerged.

  • Agitate gently for 5-10 minutes.[12]

  • Drain the solution and repeat the deprotection step one more time for 10-15 minutes to ensure complete removal of the Fmoc group.

  • Causality: Repetitive and extended treatment ensures that all Nα-amines are deprotected and available for the subsequent coupling reaction, preventing deletion sequences.

• Washing: Wash the resin extensively with DMF (5-7 times) to completely remove piperidine and the fulvene-piperidine adduct. Follow with 3 washes of DCM and 3 final washes of DMF.

• Amino Acid Activation & Coupling:

  • In a separate vial, dissolve Fmoc-Ser(tBu)-OH (3-5 equivalents relative to resin loading) and an activator in DMF.

  • For Option A: Add Oxyma Pure (3-5 eq.) and then DIC (3-5 eq.). Pre-activate for 2-5 minutes.

  • For Option B: Add HATU (2.9 eq.) and then DIEA (6-10 eq.).[14] Pre-activate for 1-2 minutes.

  • Causality: Pre-activation converts the carboxylic acid into a highly reactive ester, facilitating efficient amide bond formation.[15] HATU is a powerful coupling reagent often used to overcome steric hindrance and prevent aggregation, though DIC/Oxyma is highly effective for most standard couplings.[16]

• Coupling Reaction:

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the mixture for 1-2 hours at room temperature.[14]

• Final Washing: Wash the resin thoroughly with DMF (3-5 times) and DCM (3 times) to remove excess reagents and by-products. The resin is now ready for the next cycle.

• Monitoring (Optional but Recommended): Perform a qualitative test (e.g., Kaiser test) on a small sample of beads to confirm the absence of free primary amines, indicating a complete coupling reaction.

Caption: Workflow for a single SPPS coupling cycle.

Protocol 3.2: Final Peptide Cleavage and Deprotection

This protocol releases the completed peptide from the solid support and removes all acid-labile side-chain protecting groups, including the Ser(tBu) group.

Materials:

• Dried peptide-resin

• Cleavage Cocktail (e.g., Reagent K): Trifluoroacetic acid (TFA) / Water / Triisopropylsilane (TIS) / Dithioethane (DODT or EDT)

• Cold diethyl ether

Methodology:

• Resin Preparation: Wash the final peptide-resin with DCM (3 times) and dry it thoroughly under vacuum.

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried resin in a fume hood (typically 10 mL per gram of resin).[14]

  • Causality: TFA is the strong acid that cleaves the peptide from the resin and removes the tBu protecting groups.[7] Scavengers are critical: TIS and water trap the highly reactive tert-butyl cations that are generated, preventing them from re-attaching to sensitive residues like tryptophan or methionine.[3][17] DODT is a thiol scavenger.

• Incubation: Gently agitate the mixture at room temperature for 2-4 hours.[5][14]

• Peptide Collection: Filter the resin and collect the filtrate, which contains the cleaved peptide dissolved in the TFA cocktail. Wash the resin once more with a small volume of fresh TFA to ensure complete recovery.

• Precipitation: Add the combined filtrate dropwise into a centrifuge tube containing a large volume (approx. 10x the filtrate volume) of ice-cold diethyl ether.

• Isolation: A white precipitate of the crude peptide should form. Centrifuge the mixture, decant the ether, and wash the peptide pellet 2-3 times with cold ether to remove residual scavengers.

• Drying: Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator. The peptide is now ready for purification by HPLC.

Section 4: Data and Performance Characteristics

The selection of a protecting group is guided by its stability and lability under specific chemical conditions. The tert-butyl ether for serine offers an excellent performance profile for Fmoc-SPPS.

Table 1: Stability of Ser(tBu) Protecting Group under Various SPPS Conditions

Condition	Reagents	Stability	Rationale & Comments
Nα-Fmoc Deprotection	20% Piperidine in DMF	High	The tBu ether is stable to basic conditions, which is fundamental to the orthogonality of the Fmoc/tBu strategy.[7]
Peptide Coupling	DIC, HBTU, HATU, etc.	High	The tBu group is non-reactive and stable during standard amide bond formation steps.[7]
Final Cleavage	95% TFA	Low (Labile)	Readily cleaved by strong acid, allowing for simultaneous side-chain deprotection and resin cleavage.[5]
Catalytic Hydrogenation	H₂, Pd/C	High	The tBu ether is stable to conditions used for removing benzyl-based protecting groups.[5]

Table 2: Common Cleavage Cocktails for Peptides Containing Ser(tBu)

Cocktail Name	Composition (TFA / Scavengers)	Application Notes
Standard (Reagent K)	95% TFA / 2.5% Water / 2.5% TIS	A general-purpose and highly effective cocktail for most standard peptides. TIS is an excellent carbocation scavenger.[5][17]
With Thiol Scavenger	92.5% TFA / 2.5% Water / 2.5% TIS / 2.5% DODT or EDT	Recommended for peptides containing Arg(Pbf) or Trp to prevent side reactions. The thiol also helps scavenge cations.
TFA/TIS/H₂O/Phenol	88% / 2% / 5% / 5%	Phenol is another effective scavenger for tert-butyl cations.

Conclusion

The O-tert-butyl protecting group is an indispensable tool for the incorporation of serine into synthetic peptides using the Fmoc/tBu SPPS strategy. Its chemical robustness under chain elongation conditions and its clean removal during final cleavage ensure high-quality synthesis outcomes. While (S)-Methyl 2-amino-3-(tert-butoxy)propanoate serves as a valuable precursor in the chemical synthesis of the necessary building block, it is Fmoc-Ser(tBu)-OH that researchers and drug development professionals must use for direct application in solid-phase peptide synthesis. A thorough understanding of the orthogonal protection strategy, coupled with the meticulous application of the protocols detailed herein, will enable the reliable and efficient synthesis of serine-containing peptides for a wide range of research and therapeutic applications.

References

• Stability of the tert-Butyl (tBu)
• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec.
• Application Notes and Protocols for Incorporating Non-Natural Amino acids in Solid-Phase Peptide Synthesis. Benchchem.
• The Sentinel of Serine: A Technical Guide to the Tert-Butyl Protecting Group in Peptide Synthesis and Drug Development. Benchchem.
• A Comparative Analysis of Fmoc-Ser-OMe and Fmoc-Ser(tBu)-OH in Solid-Phase Peptide Synthesis. Benchchem.
• Synthetic method of dipeptide Fmoc-Ser(tBu)-Cys-OH.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis?
• Overcoming Aggregation in Solid-phase Peptide Synthesis. Sigma-Aldrich.
• Mastering Solid Phase Peptide Synthesis (SPPS). Boster Bio.
• (S)-Methyl 2-amino-3-(tert-butoxy)
• Synthetic method of N-fluorenylmethoxycarbonyl-O-tert-butyl serine.
• Enhancing Peptide Hydrophilicity of SPPS-Derived Peptides Using Fmoc Noncanonical Amino Acids: A Review.
• Fmoc Amino Acids for SPPS. AltaBioscience.
• Introduction to Peptide Synthesis. Methods in Molecular Biology.
• Why solid-phase synthesis? CPC Scientific.
• Amino Acid Deriv

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• 17. researchgate.net [researchgate.net]

N-Methylation of Amino Acid Derivatives in Peptide Synthesis: A Guide to Enhancing Peptide Therapeutics

Introduction: The "Magic Methyl" Effect in Peptide Drug Discovery

In the landscape of peptide-based drug development, the strategic modification of the peptide backbone is a cornerstone for enhancing therapeutic potential. Among these modifications, N-methylation—the substitution of an amide proton with a methyl group—stands out for its profound impact on the pharmacological properties of peptides.[1][2][3] This seemingly minor alteration can dramatically improve metabolic stability, increase cell permeability and oral bioavailability, and modulate the conformational landscape of the peptide, thereby influencing its binding affinity and selectivity.[1][4][5][6] The immunosuppressant cyclosporine A, a natural product with seven N-methylated residues, serves as a testament to the power of this modification, boasting excellent bioavailability and in vivo stability.[7][8]

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the key strategies for the N-methylation of amino acid derivatives in the context of solid-phase peptide synthesis (SPPS). We will delve into the mechanistic underpinnings of various synthetic protocols, offer detailed, step-by-step methodologies, and provide insights into overcoming the inherent challenges of working with these modified residues.

Strategic Approaches to Peptide N-Methylation

The introduction of N-methyl groups can be broadly categorized into two main strategies: the use of pre-synthesized N-methylated amino acid building blocks and the on-resin N-methylation of the peptide backbone. Each approach presents a unique set of advantages and challenges.

Synthesis and Incorporation of N-Methylated Amino Acid Monomers

This strategy involves the synthesis of Nα-Fmoc-N-methyl-amino acids in solution, followed by their incorporation into the growing peptide chain during standard SPPS. While commercially available, these building blocks can be limited and costly.[9][10] Therefore, efficient in-house synthesis is often a necessity.

One of the most robust methods for the synthesis of Fmoc-N-methyl-α-amino acids is via the formation and reductive opening of a 5-oxazolidinone intermediate.[11][12] This method is generally mild and preserves the stereochemical integrity of the amino acid.[12]

Another prevalent approach is the two-step procedure involving the protection of the α-amino group with a 2-nitrobenzenesulfonyl (o-NBS) group, followed by methylation and subsequent deprotection of the o-NBS group.[9][13]

Diagram: Synthesis of Fmoc-N-Methyl-Amino Acids via the 5-Oxazolidinone Method

Caption: Workflow for the synthesis of Fmoc-N-methyl-amino acids.

On-Resin N-Methylation Strategies

Performing the N-methylation reaction directly on the solid-supported peptide offers a streamlined workflow, obviating the need for the separate synthesis of methylated monomers.[14] This is particularly advantageous for performing "N-methyl scans," where systematic methylation of each residue in a peptide sequence is desired to probe structure-activity relationships.[5][6][15]

A widely employed and robust method for on-resin N-methylation is a two-step process based on the work of Fukuyama and the Mitsunobu reaction.[9][14] This involves the activation of the backbone amide with an o-nitrobenzenesulfonyl (o-NBS) group, which increases the acidity of the amide proton, facilitating its subsequent methylation under Mitsunobu conditions.[7][13]

Diagram: On-Resin N-Methylation via the Fukuyama-Mitsunobu Reaction

Caption: Key steps of the on-resin Fukuyama-Mitsunobu N-methylation.

A more direct approach involves the methylation of the peptide backbone using a methylating agent, such as methyl iodide or dimethyl sulfate, in the presence of a strong, non-nucleophilic base.[14][16] The choice of base and reaction conditions is critical to ensure selectivity and minimize side reactions.[14]

The Eschweiler-Clarke reaction is a classic method for the N-methylation of primary and secondary amines and is particularly useful for the N-terminal methylation of peptides.[17][18][19] This reaction utilizes formaldehyde as the source of the methyl group and formic acid as the reducing agent.[18][20] A key advantage of this method is that it avoids over-methylation to form quaternary ammonium salts.[18]

Diagram: Mechanism of the Eschweiler-Clarke Reaction

Caption: Simplified mechanism of the Eschweiler-Clarke reaction.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific peptide sequence and resin.

Protocol 1: Synthesis of Fmoc-N-Methyl-Amino Acid via the 5-Oxazolidinone Method

Step 1: Oxazolidinone Formation [11]

• To a round-bottom flask, add the Fmoc-amino acid and an equal mass of paraformaldehyde.

• Add toluene (approx. 15 mL per gram of Fmoc-amino acid).

• Add 0.2 equivalents of camphorsulfonic acid.

• Heat the mixture to reflux for at least 2 hours.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and filter to remove any remaining paraformaldehyde.

• Wash the organic phase sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate to yield the 5-oxazolidinone as a viscous oil or white solid.

Step 2: Reductive Opening [11][12]

• Dissolve the crude 5-oxazolidinone in anhydrous dichloromethane (DCM).

• Add 2 equivalents of a Lewis acid (e.g., anhydrous aluminum chloride) or trifluoroacetic acid (TFA).

• Add 2 equivalents of triethylsilane and stir the reaction at room temperature until completion (monitored by TLC).

• Dilute the reaction with DCM and wash with 1 M HCl.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude Fmoc-N-methyl-amino acid.

Protocol 2: On-Resin N-Methylation via the Fukuyama-Mitsunobu Method

This protocol assumes the peptide has been synthesized on a solid support and the N-terminal Fmoc group of the residue to be methylated has been removed.

Step 1: o-NBS Protection [9]

• Swell the resin in N-methyl-2-pyrrolidone (NMP).

• Treat the resin with a solution of 4 equivalents of o-nitrobenzenesulfonyl chloride (o-NBS-Cl) and 10 equivalents of collidine in NMP.

• Shake for 1-2 hours at room temperature.

• Wash the resin thoroughly with NMP and DCM.

Step 2: Mitsunobu Methylation [7][21]

• Swell the o-NBS protected resin in anhydrous tetrahydrofuran (THF).

• Prepare a solution of 5 equivalents of triphenylphosphine (PPh3) and 10 equivalents of methanol in THF.

• Add the PPh3/methanol solution to the resin.

• Slowly add 5 equivalents of diisopropyl azodicarboxylate (DIAD) and shake for 10-30 minutes.

• Wash the resin with THF, NMP, and DCM.

Step 3: o-NBS Deprotection [21]

• Treat the resin with a solution of 20% 2-mercaptoethanol and 10% 1,8-diazabicycloundec-7-ene (DBU) in NMP.

• Shake for 5-10 minutes.

• Repeat the deprotection step once more.

• Wash the resin thoroughly with NMP and DCM.

Challenges and Troubleshooting in N-Methylated Peptide Synthesis

The incorporation of N-methylated amino acids into a peptide sequence presents significant synthetic challenges, primarily due to steric hindrance.[22][23][24]

1. Inefficient Coupling Reactions: The methyl group on the amide nitrogen sterically hinders the approach of the incoming activated amino acid, leading to slower and often incomplete coupling reactions.[23] This is particularly problematic when coupling an N-methylated residue onto another N-methylated residue.[23]

• Solution: Employ more potent coupling reagents. Standard reagents like HBTU and HCTU are often ineffective.[23] Phosphonium-based reagents such as PyBOP and PyAOP, or specialized uronium/aminium reagents like HATU, have shown greater success.[22][23][25] Performing double or even triple couplings can also help drive the reaction to completion.[23] Microwave-assisted coupling can also enhance the efficiency of these difficult couplings.[5][15]

2. Side Reactions:

• Diketopiperazine (DKP) Formation: This is a common side reaction in Fmoc-SPPS, especially with N-alkylated peptides.[23][25] The use of 2-chlorotrityl chloride resin can help mitigate DKP formation.[23]

• Racemization: The activation of the carboxylic acid can sometimes lead to a loss of stereochemical integrity.[23] Using additives like 1-hydroxy-7-azabenzotriazole (HOAt) can help suppress racemization.[23]

• Fragmentation: Peptides with consecutive N-methylated residues can be susceptible to fragmentation during the final cleavage from the resin with trifluoroacetic acid (TFA).[23][25] The duration of the cleavage step can significantly impact the outcome.[25]

3. Analytical Challenges:

• Monitoring Coupling Completion: The standard ninhydrin test is not effective for monitoring the coupling to a secondary amine. The bromophenol blue test is a suitable alternative.[22]

• HPLC Purification: N-methyl-rich peptides often exhibit multiple peaks on HPLC due to the slow interconversion between cis and trans amide bond conformers.[25]

Quantitative Data on Coupling Reagents

The choice of coupling reagent is paramount for the successful synthesis of peptides containing N-methylated amino acids. The following table provides a qualitative comparison of commonly used reagents for these challenging couplings.

Coupling Reagent	Reagent Type	Potency for N-Methylated Couplings	Notes
HBTU/HCTU	Uronium/Aminium	Low	Often ineffective, especially for sterically hindered couplings.[22][23]
HATU	Uronium/Aminium	High	Generally effective for most N-methylated couplings.[22][23]
PyBOP/PyAOP	Phosphonium	High	Highly effective, often used in combination with HOAt to minimize racemization.[22][25]
PyBrOP	Phosphonium	High	A potent reagent for difficult couplings.[22]
BOP-Cl	Moderate-High	Has been used successfully for N-methyl amino acid coupling.[22]

Conclusion

N-methylation is a powerful tool in the medicinal chemist's arsenal for optimizing the pharmacokinetic properties of peptide drug candidates. While the synthesis and incorporation of N-methylated amino acids present unique challenges, a thorough understanding of the available synthetic methodologies and strategies for overcoming common hurdles can lead to the successful creation of novel and more effective peptide therapeutics. The protocols and insights provided in this guide serve as a foundation for researchers to confidently explore the vast potential of N-methylation in their drug discovery endeavors.

References

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• On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC. (URL: [Link])

• Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Selective, On-Resin N-Methylation of Peptide N-Trifluoroacetamides - ACS Publications. (URL: [Link])

• Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments. (URL: [Link])

• N-Methylation - Lokey Lab Protocols - Wikidot. (URL: [Link])

• Synthesis of N-Alkyl Amino Acids. (URL: )

• Synthetic Preparation of N-Methyl-α-amino Acids | Chemical Reviews - ACS Publications. (URL: [Link])

• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. (URL: [Link])

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC. (URL: [Link])

• N-Methylation and N,N-dimethylation of amino acids. An artifact production in the analysis of organic acids using diazomethane as derivatizing agent - PubMed. (URL: [Link])

• A preparation of N-Fmoc-N-methyl-alpha-amino acids and N-nosyl-N-methyl-alpha-amino acids - PubMed. (URL: [Link])

• “One-Pot” Methylation of N-Nosyl-α-amino Acid Methyl Esters with Diazomethane and Their Coupling To Prepare N-Methyl Dipeptides | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

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• Eschweiler–Clarke reaction - Wikipedia. (URL: [Link])

• Eschweiler-Clarke Reaction - YouTube. (URL: [Link])

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• Site-specific α-N-terminal methylation on peptides through chemical and enzymatic methods - PMC. (URL: [Link])

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• “One-Pot” Methylation of N -Nosyl-α-amino Acid Methyl Esters with Diazomethane and Their Coupling To Prepare N -Methyl Dipeptides | Request PDF - ResearchGate. (URL: [Link])

• N-Methyl Amino Acids Archives - Aapptec Peptides. (URL: [Link])

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - ResearchGate. (URL: [Link])

• N-methylation in amino acids and peptides: Scope and limitations - PubMed. (URL: [Link])

• Eschweiler-Clarke Reaction - SynArchive. (URL: [Link])

• Should My Peptide Be Methylated? - LifeTein. (URL: [Link])

• Synthetic Preparation of N-Methyl-r-amino Acids - American Chemical Society. (URL: [Link])

• Trends in peptide drug discovery. (URL: [Link])

• An Improved Synthesis of Fmoc-N-methyl-α-amino Acids | The Journal of Organic Chemistry. (URL: [Link])

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Automated solid-phase peptide synthesis (SPPS) protocols

Advanced Automated Solid-Phase Peptide Synthesis (SPPS): Mechanistic Insights and Optimized Protocols for High-Fidelity Chain Elongation

Fmoc-based Solid-Phase Peptide Synthesis (SPPS) remains the gold standard for the chemical synthesis of peptides, enabling the precise assembly of complex sequences on an insoluble resin support[1]. However, the transition from simple, room-temperature manual synthesis to the automated production of "difficult peptides"—sequences prone to β -sheet aggregation, steric hindrance, or hydrophobicity—requires a deep understanding of reaction kinetics and reagent causality.

By integrating microwave (MW) irradiation with advanced coupling chemistries, modern automated SPPS platforms can overcome traditional thermodynamic barriers, drastically reducing synthesis time while maximizing crude purity[2][3].

Mechanistic Causality in Reagent Selection

To engineer a high-fidelity automated synthesis, every reagent must be selected based on its mechanistic behavior within a fluidic system.

• Coupling Chemistry (DIC / Oxyma Pure): Historically, uronium salts like HBTU paired with a tertiary base (DIEA) were standard. However, excess base drives side reactions, including the epimerization of susceptible amino acids and the formation of aspartimides[4][5]. Today, the combination of Diisopropylcarbodiimide (DIC) and Oxyma Pure (ethyl 2-cyano-2-(hydroxyimino)acetate) is the premier choice.

  • Causality: DIC activates the amino acid to an O -acylisourea intermediate. Oxyma Pure, acting as a highly reactive, non-explosive auxiliary nucleophile, rapidly converts this intermediate into an active ester. This system operates without a tertiary base, effectively eliminating base-catalyzed side reactions[4]. Furthermore, the byproduct of DIC (diisopropylurea) is highly soluble in Dimethylformamide (DMF), preventing the fluidic blockages often caused by DCC in automated synthesizers.

• Microwave Heating Kinetics: Traditional coupling steps rely on diffusion and can take up to 2 hours per amino acid[2].

  • Causality: Microwave irradiation provides rapid, uniform dielectric heating that directly excites the polar backbone of the growing peptide chain. This continuous molecular motion disrupts inter-chain hydrogen bonding, preventing premature β -sheet aggregation and allowing couplings to reach >99% completion in just 5 minutes[3][6].

• Deprotection Dynamics: The removal of the temporary N-terminal Fmoc protecting group proceeds via a base-catalyzed β -elimination mechanism[1]. Using 20% piperidine in DMF under microwave conditions compresses this step from 15 minutes to merely 3 minutes[3].

Workflow Visualization

Automated Microwave-Assisted Fmoc-SPPS Workflow.

Quantitative Data: Process Optimization

The data below summarizes the comparative efficacy of coupling additives and standardizes the thermodynamic parameters required for automated MW-SPPS.

Table 1: Comparative Efficacy of Coupling Additives in SPPS [5][7]

Coupling System	Tertiary Base Required	Explosive Risk	Pentapeptide Yield (%)	des-MeGly Deletion (%)
HOBt / DIC	None	Yes (Class 1)	84.8	7.5
HOAt / DIC	None	Yes (Class 1)	94.9	1.4
Oxyma Pure / DIC	None	No	91.4	3.8
HBTU / DIEA	Yes (DIEA)	No	High Epimerization	Variable

Table 2: Optimized Microwave-Assisted SPPS Cycle Parameters [2][3]

Synthesis Step	Reagents	Temperature (°C)	Time (min)	Microwave Power (W)
Deprotection	20% Piperidine in DMF	75	3	30 - 50
Standard Coupling	Fmoc-AA-OH / DIC / Oxyma	75	5	30 - 50
Arginine Coupling	Fmoc-Arg(Pbf)-OH / DIC / Oxyma	75	10	30 - 50
Cys / His Coupling *	Fmoc-Cys(Trt)-OH / DIC / Oxyma	50	10	20 - 30

*Expert Note: Cysteine and Histidine are highly susceptible to microwave-induced racemization. Their coupling temperatures must be strictly capped at 50°C.

Self-Validating Experimental Protocol: Automated MW-SPPS

A robust protocol must not rely on blind faith; it must be a self-validating system where each critical phase incorporates an analytical checkpoint to guarantee sequence integrity before proceeding.

Phase 1: Reagent & Instrument Preparation

• Amino Acid Solutions: Prepare 0.2 M solutions of all required Fmoc-protected amino acids in anhydrous DMF. Add Oxyma Pure directly to the amino acid vials to achieve a 0.2 M concentration.

• Activator: Prepare a 0.5 M solution of DIC in DMF.

• Deprotection Cocktail: Prepare a fresh solution of 20% (v/v) piperidine in DMF.

• System Purge: Prime all fluidic lines on the automated synthesizer with DMF to remove air bubbles and trace moisture.

Phase 2: Resin Swelling & Loading

• Weigh the appropriate amount of resin (e.g., Rink Amide AM resin for C-terminal amides, 0.1 mmol scale) and transfer it to the microwave reaction vessel.

• Add 5 mL of DMF and allow the resin to swell for 15 minutes at room temperature.

  • Causality: Swelling expands the polystyrene matrix, exposing the internal reactive sites necessary for efficient coupling[8].

Phase 3: The Automated Elongation Cycle (Self-Validating Loop)

Program the synthesizer to execute the following loop for each amino acid:

• Fmoc Deprotection: Deliver 4 mL of 20% piperidine/DMF. Heat to 75°C for 3 minutes via MW irradiation[3].

  • Self-Validation Checkpoint (UV Monitoring): Route the deprotection effluent through an inline UV detector set to 301 nm. A consistent peak area across cycles validates complete Fmoc removal. A sudden drop indicates sequence aggregation.

• Wash: Wash the resin 4 times with 5 mL DMF to remove residual piperidine.

• Activation & Coupling: Deliver 2.5 mL of the Fmoc-AA/Oxyma solution (5 eq) and 1.0 mL of the DIC solution (5 eq). Heat to 75°C for 5 minutes (50°C for Cys/His)[3].

• Wash: Wash the resin 4 times with 5 mL DMF.

  • Self-Validation Checkpoint (Kaiser Test): Pause the synthesizer after the first coupling. Extract a micro-aliquot of resin and apply ninhydrin reagents. Colorless beads validate >99% coupling efficiency. Blue beads indicate free amines, automatically triggering a secondary coupling cycle.

Phase 4: Micro-Cleavage & Global Deprotection

Do not commit the entire batch to cleavage without verifying the mass.

• Micro-Cleavage: Extract 5 mg of the final peptide-resin. Treat with 100 μ L of Cleavage Cocktail (95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H 2​ O) for 2 hours. Precipitate in cold diethyl ether, centrifuge, and analyze the pellet via LC-MS.

• Global Cleavage: Once the target mass is confirmed, transfer the remaining dried resin to a cleavage vessel. Add 10 mL of the Cleavage Cocktail per gram of resin. Agitate at room temperature for 2.5 hours[1].

  • Causality: TFA cleaves the peptide from the linker and removes side-chain protecting groups. TIS and H 2​ O act as scavengers, trapping highly reactive carbocations (e.g., t-butyl, trityl) to prevent them from re-alkylating the peptide backbone.

Phase 5: Downstream Processing

• Filter the resin and collect the TFA filtrate.

• Precipitate the crude peptide by adding the filtrate dropwise to 40 mL of ice-cold diethyl ether[9].

• Centrifuge at 4,000 rpm for 5 minutes. Decant the ether, wash the pellet twice more with cold ether, and dry under a gentle stream of nitrogen.

• Dissolve the crude peptide in a mixture of water/acetonitrile (with 0.1% TFA) and lyophilize to obtain a stable, fluffy powder ready for preparative HPLC purification.

References

• OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety. Peptide Chemistry. Available at: [Link]

• OxymaPure - CEM Corporation. CEM. Available at: [Link]

• Rapid solid-phase synthesis of a calmodulin-binding peptide using controlled microwave irradiation. Nature Protocols. Available at: [Link]

• Microwave-Assisted Solid-Phase Peptide Synthesis Using the Biotage Syro Wave™. Springer Nature Experiments. Available at: [Link]

• Microwave-Assisted Solid-Phase Peptide Synthesis Based on the Fmoc Protecting Group Strategy. Springer Nature Experiments. Available at: [Link]

• Peptide/Amide bond Synthesis – OxymaPure. OxymaPure. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 3. Microwave-Assisted Solid-Phase Peptide Synthesis Based on the Fmoc Protecting Group Strategy (CEM) | Springer Nature Experiments [experiments.springernature.com]
• 4. OxymaPure [cem.com]
• 5. oxymapure.com [oxymapure.com]
• 6. Microwave-Assisted Solid-Phase Peptide Synthesis Using the Biotage Syro Wave™ | Springer Nature Experiments [experiments.springernature.com]
• 7. ≥99.0% (HPLC), for peptide synthesis, Novabiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Serine Racemization in Peptide Synthesis

Welcome to the Technical Support Center. This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to prevent the racemization (epimerization) of serine residues during Solid-Phase Peptide Synthesis (SPPS) and Native Chemical Ligation (NCL).

Mechanistic Breakdown: Why Does Serine Racemize?

To troubleshoot effectively, we must first understand the causality.1[1]. The beta-hydroxyl group on the serine side chain—even when masked by protecting groups like tert-butyl (tBu) or trityl (Trt)—is strongly electron-withdrawing. This inductive effect significantly increases the acidity of the alpha-proton[1].

During peptide bond formation, activation of the carboxylic acid creates a highly reactive intermediate (e.g., O-acylisourea or an active ester)[2]. In the presence of a base (such as DIEA or piperidine), two primary racemization pathways occur:

• Direct Enolization: The base abstracts the acidic alpha-proton, forming a planar carbanion/enolate intermediate that loses stereochemical integrity[3].

• Oxazolone Formation: The activated acyl derivative cyclizes into an oxazolone, which undergoes4[4].

Logical flow of base-catalyzed serine racemization mechanisms.

Troubleshooting Guides: Scenario-Based Solutions

Scenario A: High Epimerization Detected During Microwave-Assisted SPPS (MW-SPPS)

• Symptom: LC-MS or chiral GC reveals significant D-Serine incorporation (>5%) after coupling Fmoc-Ser(tBu)-OH under microwave heating (e.g., 75°C–90°C).

• Root Cause: Elevated temperatures exponentially accelerate both direct enolization and oxazolone formation, especially when strong, unhindered bases like N,N-Diisopropylethylamine (DIEA) are used with aminium/uronium reagents (e.g., HATU/HBTU)[5].

• Solution:

  • Eliminate the Base: Switch from HATU/DIEA to a carbodiimide/additive system like DIC/OxymaPure or DIC/Oxyma-B, which 2[2].

  • Control Temperature: Drop the microwave temperature to 50°C for the serine coupling step, or5[5].

  • Alternative Base: If an aminium reagent must be used, replace DIEA with a weaker, sterically hindered base like 2,4,6-trimethylpyridine (collidine). Collidine has been shown to enable serine incorporation with less than 1% racemization[2].

Scenario B: Epimerization at Ser-Cys Junctions During Native Chemical Ligation (NCL)

• Symptom: Formation of epimerized product alongside the expected ligation product when ligating at a serine residue.

• Root Cause: Peptidyl seryl thioesters (or thioester surrogates) are highly prone to epimerization under standard NCL conditions (pH 7.0, room temperature)[1].

• Solution: Adjust the reaction kinetics.1. This suppresses the epimerization rate to background levels while allowing the desired ligation to proceed[1].

Scenario C: Esterification Side-Reactions (O-Acylation)

• Symptom: Formation of +AA mass adducts on the serine residue.

• Root Cause: Prolonged reaction times or massive excesses of activated amino acids can lead to the acylation of the serine hydroxyl group if protecting groups are prematurely lost or if unprotected serine is used[6].

• Solution: Ensure robust side-chain protection (e.g., Fmoc-Ser(tBu)-OH)..

Quantitative Data: Coupling Reagent Comparison

Choosing the right coupling additive is critical. Additives intercept the highly reactive O-acylisourea to form an active ester that is less prone to oxazolone formation[7]. The table below summarizes the relative performance of various coupling systems in suppressing serine/histidine/cysteine racemization during stepwise SPPS.

Coupling System	Base Added	Activation Method	Relative Racemization Level	Recommendation for Serine
EDC·HCl / DIEA	Yes (DIEA)	In situ	High (Unacceptable)	Avoid[2]
DIC / HOBt	No	Pre-activation	Moderate	Legacy; replace with Oxyma[8]
DIC / OxymaPure	No	In situ / Pre-activation	Low (<1-2%)	Highly Recommended[2]
DIC / Oxyma-B	No	In situ	Very Low	Highly Recommended[8]
TBEC / OxymaPure	No	In situ	Very Low	Excellent Alternative[2]

Standard Operating Procedure (SOP): Optimized Base-Free Serine Coupling

To ensure a self-validating and reproducible system, follow this base-free protocol for coupling Fmoc-Ser(tBu)-OH. This method relies on DIC/OxymaPure to maintain a slightly acidic environment, preventing base-catalyzed enolization.

Step-by-Step Methodology:

• Resin Preparation: Swell the resin-bound peptide (with the N-terminal Fmoc group removed via 20% piperidine/DMF) in N,N-Dimethylformamide (DMF) for 30 minutes[7]. Thoroughly wash with DMF (5 × 1 min) to remove all traces of piperidine. Critical: Residual piperidine will catalyze racemization.

• Reagent Dissolution: In a clean, dry vessel, dissolve 3 equivalents of Fmoc-Ser(tBu)-OH and 3 equivalents of OxymaPure in a minimum volume of DMF (approx. 0.1 M concentration)[5].

• Activation: Add 3 equivalents of N,N'-Diisopropylcarbodiimide (DIC) to the amino acid/Oxyma solution[5].

• Pre-activation (Optional but recommended): Allow the mixture to pre-activate for 2 minutes at room temperature to form the Oxyma active ester[2]. Do NOT add DIEA or NMM.

• Coupling: Transfer the activated mixture to the resin. Agitate gently at room temperature for 1 to 2 hours[5].

• Validation: Wash the resin thoroughly with DMF (3 × 1 min) and Dichloromethane (DCM) (3 × 1 min)[7]. Perform a Kaiser test. If the test is positive (incomplete coupling), perform a second coupling using fresh reagents rather than extending the time or heating the reaction[6].

Step-by-step workflow for optimized, base-free serine coupling in SPPS.

Frequently Asked Questions (FAQs)

Q: Can I use pseudoprolines to prevent serine racemization? A: Pseudoprolines (e.g., Fmoc-Xaa-Ser(psi(Me,Me)pro)-OH) are primarily used to disrupt beta-sheet formation and prevent peptide aggregation during synthesis. While they improve coupling efficiency of difficult sequences, the dipeptide building block itself must be synthesized carefully to avoid epimerization. Once incorporated, the rigid oxazolidine ring actually protects the serine from subsequent side reactions.

Q: How do I accurately measure the enantiomeric excess (e.e.) of my synthesized peptide? A: Because D- and L-peptides have identical masses, standard MS cannot differentiate them. You must use reverse-phase HPLC (RP-HPLC) to separate the diastereomers (the peptide containing D-Ser vs. the all-L peptide). Alternatively, enzymatic assays or9[9][10].

Q: Does the position of Serine in the sequence affect its racemization rate? A: Yes. Serine coupled to a sterically hindered amino acid (e.g., Valine, Isoleucine) requires longer coupling times, which increases its exposure to the activation environment, thereby increasing the risk of racemization[6]. In these cases, double coupling with DIC/Oxyma at room temperature is preferred over heating.

References

• Technical Support Center: Strategies to Minimize Racemiz
• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis - Benchchem.
• Native Chemical Ligation at Serine Revisited - Organic Letters, ACS Public
• Oxyma-B, an Excellent Racemization Suppressor in Peptide Synthesis - Luxembourg Bio Technologies.
• Technical Support Center: Optimizing Peptide Synthesis with Oxyma - Benchchem.
• Localizing Isomerized Residue Sites in Peptides with Tandem Mass Spectrometry - ACS Public
• Strategies for analysis of isomeric peptides - ResearchG
• Schematic overview of Fmoc solid-phase peptide synthesis (SPPS)
• tert-Butylethylcarbodiimide as an Efficient Substitute for Diisopropylcarbodiimide in Solid-Phase Peptide Synthesis - ACS Public
• WO1995017903A1 - Modular design and synthesis of oxazolone-derived molecules - Google P

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. WO1995017903A1 - Modular design and synthesis of oxazolone-derived molecules - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Advanced Technical Support Center: Troubleshooting Complex Peptide Synthesis

Welcome to the Technical Support Center for Complex Peptide Synthesis. As an Application Scientist, I have designed this portal to move beyond basic troubleshooting. Peptide chemistry is governed by strict thermodynamic and kinetic principles; when a synthesis fails, it is rarely a random event. This guide deconstructs the causality behind common synthesis failures—such as on-resin aggregation, base-catalyzed side reactions, and epimerization—and provides self-validating protocols to ensure experimental success.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: My synthesis of a hydrophobic sequence (e.g., Ile-Thr, Val-Thr) is failing with truncated byproducts. How do I overcome on-resin aggregation?

The Causality: Hydrophobic and β -branched amino acids (like Isoleucine and Valine) have a high propensity to form interchain hydrogen bonds during Solid-Phase Peptide Synthesis (SPPS). This leads to β -sheet formation, which causes the growing peptide chain to fold back on itself, sterically hindering the N-terminal amine and drastically reducing coupling efficiency[1]. The Solution: Incorporate Pseudoproline dipeptides (e.g., Fmoc-Ile-Thr( ψ Me,MePro)-OH). These are artificially created dipeptides where Ser, Thr, or Cys are reversibly protected as oxazolidine or thiazolidine rings[2]. The Mechanism: The cyclic structure mimics proline, forcing a cis-amide bond conformation. This introduces a physical "kink" in the peptide backbone, completely disrupting the hydrogen bonding network responsible for β -sheet aggregation[1]. The native residue is seamlessly regenerated during the final trifluoroacetic acid (TFA) cleavage step[2].

Q2: I am synthesizing an Asp-Gly sequence and detecting multiple isobaric impurities. What is happening, and how do I prevent it?

The Causality: You are observing aspartimide formation , a base-catalyzed intramolecular cyclization. During the repetitive 20% piperidine treatments used for Fmoc deprotection, the nitrogen atom of the peptide bond following the Asp residue attacks the side-chain carbonyl group of the aspartate[3]. This forms a 5-membered succinimide ring. The Consequence: When this ring hydrolyzes, it opens to form α -aspartyl and β -isoaspartyl peptides, as well as D-Asp epimers[4]. Because these byproducts are mass-neutral (isobaric), they are nearly impossible to distinguish by standard mass spectrometry and co-elute during HPLC purification[3]. Sequences lacking steric hindrance, like Asp-Gly, are highly susceptible[4]. The Solution:

• Chemical Modification: Use sterically bulky protecting groups like Fmoc-Asp(OBno)-OH or Fmoc-Asp(OMpe)-OH, which shield the side chain and reduce aspartimide formation to negligible levels (<0.1% per cycle).

• Buffer Optimization: Add a weak acid (e.g., 0.1 M HOBt or 5% formic acid) to the piperidine deprotection solution to lower the basicity and suppress the nucleophilic attack[3].

Q3: I am noticing significant racemization of Cysteine and Histidine residues during coupling. How can I optimize my activation strategy?

The Causality: Racemization (epimerization) during coupling occurs when the carboxyl group is over-activated. Traditional carbodiimides (like DIC) form an O-acylisourea intermediate. If this intermediate is not rapidly consumed by the N-terminal amine, it cyclizes into an oxazolone . The oxazolone intermediate easily loses an α -proton to form a planar enolate, leading to a loss of stereocenter integrity[5]. The Solution: Transition to a DIC/OxymaPure coupling system. OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) acts as a highly efficient nucleophile that rapidly attacks the O-acylisourea to form an active ester, bypassing the oxazolone pathway[5]. Oxyma provides superior racemization suppression compared to HOBt and avoids the explosive hazards associated with HOAt[6].

Q4: I need to synthesize a 120-amino-acid protein, but linear SPPS yields are near zero. What is the standard approach?

The Causality: Linear SPPS suffers from an exponential decay in yield. Even with a 99% coupling efficiency per step, a 120-mer will have a theoretical maximum crude yield of just 29%, heavily contaminated with deletion sequences. The Solution: Employ Native Chemical Ligation (NCL) . NCL enables the convergent assembly of large proteins by coupling two unprotected peptide fragments in an aqueous buffer[7]. The Mechanism: An unprotected C-terminal thioester peptide reacts with an N-terminal cysteine peptide. The reaction begins with a reversible thiol-thioester exchange (transthioesterification). This intermediate then undergoes a rapid, irreversible, spontaneous S-to-N acyl shift, forming a native amide bond at the ligation site[8].

Part 2: Quantitative Data & Reagent Selection

To facilitate rapid decision-making at the bench, refer to the following standardized data tables comparing reagents and troubleshooting strategies.

Table 1: Coupling Reagent Performance Profile

Coupling System	Activation Rate	Racemization Risk	Explosion Hazard	Best Application
DIC / HOBt	Moderate	Moderate	Yes (Class 1)	Routine short peptides
DIC / HOAt	Fast	Low	Yes (Class 1)	Hindered couplings
DIC / Oxyma	Very Fast	Very Low	No	Automated SPPS, Cys/His couplings[5]
HATU / DIPEA	Extremely Fast	High (if base is excess)	No	Macrocyclization, difficult sequences

Table 2: Sequence-Specific Side Reaction Mitigation

Problematic Motif	Primary Side Reaction	Mechanistic Cause	Validated Solution
Ile-Thr, Val-Thr	Aggregation / Deletion	Interchain β -sheet formation	Incorporate Fmoc-Ile-Thr( ψ Me,MePro)-OH[2]
Asp-Gly, Asp-Asn	Aspartimide Formation	Base-catalyzed cyclization	Use Fmoc-Asp(OBno)-OH; add HOBt to deprotection
N-terminal Cys	Racemization	Oxazolone formation	Use DIC/Oxyma; keep temperature ≤ 50°C[6]
Met, Trp	Oxidation	Atmospheric/reagent oxidation	Add scavengers (EDT, thioanisole) during cleavage

Part 3: Validated Experimental Protocols

Every protocol must function as a self-validating system. Do not proceed to subsequent steps without confirming intermediate success via the listed Quality Control (QC) checkpoints.

Protocol A: DIC/Oxyma-Mediated Coupling for Racemization Suppression

Purpose: To couple highly epimerization-prone amino acids (e.g., Cys, His, Phg) safely and efficiently.

• Preparation: Swell the peptide-resin in Dimethylformamide (DMF) for 15 minutes.

• Reagent Calculation: Weigh 4 equivalents (eq) of the Fmoc-protected amino acid and 4 eq of OxymaPure relative to the resin loading capacity.

• Activation: Dissolve the amino acid and OxymaPure in a minimal volume of DMF. Add 4 eq of N,N'-Diisopropylcarbodiimide (DIC).

• Observation (Self-Validation): The solution will turn from blue to yellowish-green, indicating successful active ester formation[6]. Pre-activate for exactly 3 minutes.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 45–60 minutes.

• QC Checkpoint: Perform a Kaiser Test. A yellow solution indicates complete coupling (no free primary amines). A blue solution indicates incomplete coupling; repeat step 5.

Protocol B: Native Chemical Ligation (NCL) of Unprotected Fragments

Purpose: To ligate a C-terminal thioester peptide and an N-terminal Cysteine peptide to form a large protein[7].

• Buffer Preparation: Prepare a degassed, denaturing ligation buffer: 6 M Guanidine HCl, 0.1 M Sodium Phosphate, pH 7.2.

• Catalyst Addition: Add 4% (v/v) benzylmercaptan (or 4-mercaptophenylacetic acid, MPAA) and 4% (v/v) thiophenol to act as thiol catalysts for the reversible exchange[8].

• Dissolution: Dissolve the C-terminal thioester peptide (Fragment A) and N-terminal Cys peptide (Fragment B) in the buffer at equimolar concentrations (typically 1–3 mM).

• Reaction: Incubate the mixture at 37°C with periodic vortexing.

• QC Checkpoint: Monitor the reaction via LC-MS every 2 hours. You should observe the depletion of the starting masses and the appearance of the ligated product mass. The reaction is typically complete within 12–24 hours.

Part 4: Visualizing Reaction Workflows

Understanding the physical flow of these reactions is critical for troubleshooting. The following diagrams map the logical pathways of our most complex procedures.

Caption: Mechanism of Native Chemical Ligation (NCL) via transthioesterification and S-to-N acyl shift.

Caption: Pathway of base-catalyzed aspartimide formation and isobaric byproduct generation during SPPS.

Part 5: References

• Wikipedia. "Pseudoproline." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Dawson, P. E., et al. "Native Chemical Ligation of Peptides and Proteins." PubMed Central (PMC), National Institutes of Health. Available at:[Link]

• Wikipedia. "Native chemical ligation." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Peptide Chemistry. "OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety." PeptideChemistry.org. Available at:[Link]

• Peptide Chemistry. "Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS)." PeptideChemistry.org. Available at: [Link]

Sources

• 1. Pseudoproline - Wikipedia [en.wikipedia.org]
• 2. chempep.com [chempep.com]
• 3. benchchem.com [benchchem.com]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. Native Chemical Ligation of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Native chemical ligation - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Challenges in Custom Peptide Synthesis

Welcome, researchers, scientists, and drug development professionals, to your dedicated resource for troubleshooting the intricate process of custom peptide synthesis. This guide is structured to provide direct, actionable solutions to the common and complex challenges encountered in the lab. Drawing from extensive field experience and established scientific principles, we will delve into the causality behind experimental outcomes and provide self-validating protocols to enhance the success of your synthesis projects.

I. Synthesis & Cleavage: The Foundation of Purity

The success of any peptide-based research hinges on the quality of the initial synthesis and subsequent cleavage from the solid support. This section addresses the most frequent and critical issues that arise during these foundational steps.

Frequently Asked Questions (FAQs)

Q1: My final peptide yield is drastically low. Where do I start troubleshooting?

A1: A low final yield can originate from multiple stages: on-resin synthesis, cleavage, or work-up.[1] The first crucial step is to determine if the peptide was successfully synthesized on the resin.

• Initial Diagnostic Workflow:

  • Test Cleavage: Perform a small-scale cleavage on 10-20 mg of the peptide-resin.[1] Analyze the resulting crude product using Mass Spectrometry (MS). The presence of the target peptide's mass confirms that synthesis was at least partially successful.[2]

  • Isolate the Problem:

    • Synthesis Issue: If the test cleavage reveals a low amount of the target peptide or a high proportion of truncated or deletion sequences, the problem likely occurred during the on-resin synthesis phase (e.g., incomplete deprotection or coupling).[1]

    • Cleavage/Work-up Issue: If the test cleavage confirms the presence of the desired peptide on the resin, the low yield is likely due to inefficient final cleavage, problems with peptide precipitation, or side reactions during cleavage.[1]

Q2: How can I confirm incomplete coupling or deprotection during synthesis?

A2: Incomplete reactions are a primary cause of low purity and yield, leading to deletion and truncated sequences.[3]

• Colorimetric Tests: Qualitative tests performed on a few resin beads can provide real-time feedback on reaction completeness.

  • Kaiser Test: This test detects free primary amines. A positive blue color after a coupling step indicates that the coupling was incomplete.[2] Conversely, a positive test after deprotection confirms the successful removal of the Fmoc group.[1]

  • TNBS Test: An alternative for sequences with N-terminal proline or for secondary amine detection.

• Real-time Monitoring: Many modern automated synthesizers utilize UV monitoring of the Fmoc deprotection step to quantify the release of the Fmoc chromophore, which can help identify sluggish or incomplete reactions as they happen.[2]

Q3: My peptide sequence is known to be "difficult" and prone to aggregation. What strategies can I employ?

A3: Peptide aggregation, driven by inter- or intra-chain hydrogen bonding, is a major hurdle, especially for long or hydrophobic peptides.[4][5] This aggregation can physically block reactive sites, leading to failed synthesis.[2]

• Indications of Aggregation: A noticeable sign is the failure of the peptide-resin to swell properly in the synthesis solvent.[6]

• Mitigation Strategies:

  • Solvent Choice: Switching the primary solvent from the standard Dimethylformamide (DMF) to N-Methyl-2-pyrrolidone (NMP) or adding chaotropic agents like DMSO can help disrupt secondary structures.[6][7]

  • Elevated Temperature: Performing coupling and deprotection steps at higher temperatures (e.g., using microwave irradiation) can disrupt aggregation and improve reaction kinetics.[6][8]

  • Specialized Reagents: Incorporating "structure-disrupting" elements like pseudoprolines or backbone-protecting groups (e.g., Hmb, Dmb) can prevent the formation of stable secondary structures.[6]

  • Resin Choice: Using a low-substitution resin or a more hydrophilic resin backbone (e.g., PEG-based resins) can improve solvation of the growing peptide chain.[6][9]

Troubleshooting Guide: Common Side Reactions in Fmoc SPPS

Side reactions can significantly complicate purification and reduce the yield of the target peptide. Understanding their mechanisms is key to prevention.

Side Reaction	Commonly Affected Sequences	Causality & Mechanism	Prevention & Mitigation Strategies
Aspartimide Formation	Asp-Gly, Asp-Ala, Asp-Ser[6]	The side-chain carboxyl group of Asp can attack the backbone amide bond, forming a cyclic imide. This can then reopen to form a mixture of α- and β-aspartyl peptides, which are difficult to separate.[10] This is catalyzed by the piperidine used for Fmoc deprotection.	- Use backbone-protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb) on the preceding amino acid.[6]- Add HOBt to the piperidine deprotection solution to reduce the rate of cyclization.[6]
Diketopiperazine Formation	Dipeptides, especially those containing Proline at position 1 or 2.[6]	At the dipeptide stage, the free N-terminal amine can attack the ester linkage to the resin, cleaving the dipeptide as a cyclic diketopiperazine.[11] This is particularly problematic with Proline due to its propensity to adopt a cis-amide bond.[12]	- Use bulky resins like 2-chlorotrityl chloride resin, which sterically hinder this intramolecular reaction.[11]- Couple the third amino acid as a pre-formed Fmoc-dipeptide to bypass the problematic dipeptide-resin stage.[6]
Racemization	His, Cys, Ser, Phe[13]	The activation of the amino acid's carboxyl group for coupling can lead to the abstraction of the α-proton, causing a loss of stereochemical integrity.[3][14] This is influenced by the base, coupling reagents, and temperature.[13]	- Use additives like HOBt, HOAt, or Oxyma Pure with carbodiimide coupling reagents to suppress racemization.[6][14]- Perform coupling reactions at lower temperatures (e.g., 0°C).[13]- Avoid strong, sterically hindered bases like DIPEA when possible.[13]
Alkylation (Trp, Cys, Met)	Peptides containing Trp, Cys, Met, Tyr.	During the final TFA cleavage, reactive carbocations are generated from the cleavage of side-chain protecting groups and the resin linker. These can alkylate sensitive residues if not properly "scavenged".[11][15]	- Use a "cleavage cocktail" containing scavengers. A common mixture is 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS).[16]- For Trp-containing peptides, add 1,2-ethanedithiol (EDT).[17]- For Cys-containing peptides, S-alkylation by species from the linker can occur; optimizing the scavenger cocktail is critical.[18]

Experimental Protocol: Test Cleavage and Analysis

Objective: To quickly assess the success of on-resin synthesis before committing to a full-scale cleavage.

• Sample Preparation: Withdraw a small amount of dried peptide-resin (e.g., 5-10 mg) and place it in a microcentrifuge tube.[2]

• Cleavage: Add a small volume (e.g., 100-200 µL) of an appropriate cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5).[2]

• Incubation: Allow the reaction to proceed at room temperature for 1-3 hours.[2]

• Precipitation: Filter the cleavage mixture away from the resin beads and precipitate the peptide by adding the filtrate to a 10-fold volume of cold diethyl ether.[16]

• Isolation: Centrifuge to pellet the peptide, decant the ether, and allow the pellet to air dry.[2]

• Analysis: Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% TFA) and analyze by LC-MS to identify the molecular weight of the major products.[1]

Logical Workflow for Synthesis Troubleshooting

Caption: Troubleshooting workflow for low peptide yield and purity.

II. Purification: Isolating the Target Molecule

Even a successful synthesis yields a crude product containing various impurities. Effective purification, typically by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), is essential to isolate the desired peptide.

Frequently Asked Questions (FAQs)

Q1: My peptide is not retaining on the C18 column, leading to breakthrough.

A1: This is a common issue with highly hydrophilic (polar) peptides.[19]

• Causality: The peptide has insufficient hydrophobic character to interact strongly with the C18 stationary phase, causing it to elute with the solvent front. This can also be caused by dissolving the crude peptide in a solvent that is too strong (too much organic content).[19]

• Solutions:

  • Sample Loading: Dissolve the peptide in a minimal amount of a strong solvent (like DMSO or DMF) and then dilute with the initial mobile phase (high aqueous content, e.g., 95% Water/5% Acetonitrile with 0.1% TFA). Ensure the final organic concentration of the sample is low.[19]

  • Mobile Phase: Ensure your starting gradient conditions are highly aqueous (e.g., 2-5% organic) to maximize initial retention.

  • Column Choice: Consider a column with a different stationary phase, such as C4 or C8 for very hydrophobic peptides, or a polar-embedded or phenyl-hexyl phase for alternative selectivity.[20]

Q2: My chromatogram shows broad, tailing peaks, resulting in poor resolution.

A2: Poor peak shape can result from several factors, including column issues, secondary interactions, or mass overload.[21]

• Troubleshooting Steps:

  • Check Column Health: A void in the column or a contaminated guard column can cause peak broadening. Replace the guard column and consider flushing or replacing the analytical column.[21]

  • Optimize Mobile Phase: Tailing of basic peptides can occur due to interaction with residual silanols on the silica support. Ensure the mobile phase pH is low (2-3) by using an ion-pairing agent like TFA (0.1%) to protonate the peptide and mask the silanols.

  • Reduce Sample Load: Injecting too much peptide can overload the column, leading to broad, asymmetrical peaks. Reduce the injection volume or sample concentration.[21]

  • Increase Temperature: Running the separation at a slightly elevated temperature (e.g., 30-40°C) can improve peak shape and resolution by reducing mobile phase viscosity and speeding up mass transfer.

Q3: I'm struggling to separate my target peptide from a closely eluting impurity.

A3: This is a classic resolution challenge. Often, the impurity is a deletion sequence or a peptide with a subtle modification (e.g., aspartimide formation) that has very similar hydrophobicity.[22]

• Strategies for Improving Resolution:

  • Shallow the Gradient: A shallower gradient (e.g., increasing the organic phase by 0.5% per minute instead of 1%) increases the separation time and can resolve closely eluting peaks.[20]

  • Change Selectivity:

    • Organic Modifier: Switch from acetonitrile to methanol or isopropanol. This changes the interaction dynamics between the peptide and the stationary phase.

    • Ion-Pairing Agent: Change from TFA to an alternative like formic acid (FA) or phosphoric acid. This will alter the retention characteristics of the peptide.

    • Column Chemistry: As mentioned, trying a different stationary phase (e.g., Biphenyl or Polar C18) can provide the different selectivity needed for separation.[20]

Purification Strategy Decision Tree

Caption: Decision tree for developing an HPLC purification strategy.

III. Analysis & Characterization: Confirming Identity and Purity

Final analysis confirms the success of the synthesis and purification. Mass spectrometry and analytical HPLC are the cornerstones of this process.

Frequently Asked Questions (FAQs)

Q1: The mass spectrum of my purified peptide shows multiple peaks. What could they be?

A1: Even after purification, you may see additional masses. It's crucial to interpret them correctly.

• Common Adducts: Peptides can readily form adducts with salts from buffers or solvents. Look for your target mass +22 (Na⁺), +38 (K⁺), or +40 (2Na⁺-H⁺).

• Oxidation: Methionine and Tryptophan are particularly susceptible to oxidation (+16 Da per oxygen atom). This can happen during synthesis, cleavage, or storage.[17]

• Incomplete Deprotection: Check for masses corresponding to your peptide plus residual side-chain protecting groups (e.g., +224 for Pbf on Arg, +57 for tBu on Asp/Glu/Ser/Thr).[23]

• TFA Adducts: In some cases, trifluoroacetyl groups from the mobile phase can attach to the peptide (+96 Da).

• Deamidation: Asparagine (Asn) and Glutamine (Gln) can deamidate to Asp and Glu, respectively (+1 Da).

Q2: My peptide is insoluble in the recommended solvent. What should I do?

A2: Peptide solubility is highly dependent on its amino acid composition.[24] Peptides with a high content of hydrophobic residues are often difficult to dissolve in aqueous buffers.[25]

• Systematic Solubilization Protocol:

  • Start with Water: First, try to dissolve a small amount of the peptide in sterile, distilled water.[24]

  • Adjust pH:

    • If the peptide has a net positive charge (basic), try adding a small amount of dilute acetic acid or 0.1% TFA.[26]

    • If the peptide has a net negative charge (acidic), try adding a small amount of dilute ammonium hydroxide or ammonium bicarbonate.[26]

  • Organic Solvents: If the peptide is neutral or highly hydrophobic, it will likely require an organic solvent. Start by dissolving the peptide in a minimal volume of DMSO or DMF. Then, slowly add this solution dropwise to your aqueous buffer while vortexing.[24][25]

  • Sonication: Gentle sonication in a water bath can help break up aggregates and facilitate dissolution, but avoid excessive heating.[24]

Q3: Analytical HPLC shows my final product is only 85% pure, but I need >95%. What are my options?

A3: Achieving high purity often requires a second, orthogonal purification step.

• Re-purification: The simplest option is to re-purify the collected fractions using the same HPLC method but with an even shallower gradient focused around the elution time of your peptide.

• Orthogonal HPLC: For very difficult separations, use a second HPLC method with a different separation mechanism.

  • Different pH: If the first purification was done at low pH (with TFA), a second run at a neutral or high pH can dramatically alter the selectivity and resolve impurities. This requires a pH-stable column (e.g., Kinetex EVO C18).[20]

  • Different Stationary Phase: Purifying on a C18 column and then re-purifying on a Phenyl-Hexyl column provides a different mode of interaction and can separate impurities that co-eluted on the C18.[20]

References

• JPT Peptide Technologies. (n.d.). Long peptide Synthesis. Retrieved from [Link]

• Bednarek, M. A., et al. (1995). Aggregation of Resin-Bound Peptides During Solid-Phase Peptide Synthesis. Prediction of Difficult Sequences. International Journal of Peptide and Protein Research.
• Freiburghaus, V., et al. (2025).
• Hartrampf, N., et al. (2025).

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• On Pattison. (2026, March 16). Troubleshooting Low Yield in Peptide Synthesis. Retrieved from [Link]

• Kumar, N., et al. (2016).
• Stathopoulos, P., et al. (2013). Side reactions in the SPPS of Cys-containing peptides. Journal of Peptide Science.
• Zhang, T., et al. (2021). Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography-Mass Spectrometry: Challenges, Solutions, Pitfalls, and Future Perspectives. Journal of Pharmaceutical and Biomedical Analysis.

• Bio-Synthesis Inc. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. Retrieved from [Link]

• Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

• Eeltink, S., et al. (2007). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis.
• Hyde, C., et al. (1994). Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent.

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. Retrieved from [Link]

• SB-PEPTIDE. (n.d.). Peptide solubility guidelines. Retrieved from [Link]

• Jane Makeup. (2026, March 31). solid phase peptide synthesis troubleshooting problem. Retrieved from [Link]

• Waters Corporation. (n.d.). Peptide Bioanalysis Sample Preparation Challenges. Retrieved from [Link]

• ACS Publications. (2021, June 10). Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography–Mass Spectrometry. Retrieved from [Link]

• Jane Makeup. (2026, March 31). solid phase peptide synthesis troubleshooting troubleshooting guides and frequently asked questions. Retrieved from [Link]

• Egorov, M., et al. (2019). Development of the Schedule for Multiple Parallel “Difficult” Peptide Synthesis on Pins. Molecules.

• Biotage. (2023, February 7). What do you do when your peptide synthesis fails?. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology.

• Biotage. (2023, February 7). How to prevent breakthrough during your peptide purification with flash chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Retrieved from [Link]

• Waters Corporation. (n.d.). Synthetic Peptide Characterization and Impurity Profiling. Retrieved from [Link]

• BioPharmaSpec. (2025, June 11). Managing Product-Related Impurities in Synthetic Peptides. Retrieved from [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Bacsa, B., et al. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. The Journal of Organic Chemistry.

• AAPPTEC. (n.d.). Planning a Peptide Synthesis. Retrieved from [Link]

• Toth, M. V., et al. (2011). Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality. Journal of Medicinal Chemistry.

• AAPPTEC. (n.d.). Peptide Synthesis Resins. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chempep.com [chempep.com]
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• 5. blog.mblintl.com [blog.mblintl.com]
• 6. peptide.com [peptide.com]
• 7. Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. biotage.com [biotage.com]
• 10. biotage.com [biotage.com]
• 11. chempep.com [chempep.com]
• 12. mesalabs.com [mesalabs.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 15. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 18. Side reactions in the SPPS of Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. biotage.com [biotage.com]
• 20. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 21. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
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• 23. Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality - PMC [pmc.ncbi.nlm.nih.gov]
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• 25. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 26. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]

Technical Support Center: Optimizing Coupling Conditions for Difficult Amino Acid Residues

The Causality of "Difficult" Sequences

In Solid-Phase Peptide Synthesis (SPPS), a sequence is deemed "difficult" when standard coupling protocols result in significant deletion sequences, incomplete deprotections, or low crude purity. This typically stems from two distinct mechanistic failures:

• Intermolecular Aggregation (The β -Sheet Problem): Sequences rich in hydrophobic residues often form interchain hydrogen bonds, creating stable β -sheet structures on the resin[1]. This causes the growing peptide matrix to collapse and desolvate, physically burying the reactive N-terminal amine and preventing the incoming activated amino acid from reacting[2].

• Steric Hindrance: Bulky side chains (e.g., Val, Ile, Thr) or backbone modifications (e.g., N-methylated amino acids, α -aminoisobutyric acid / Aib) create a dense steric shield around the reactive centers[3]. This raises the activation energy required for the nucleophilic attack on the activated ester, leading to stalled reaction kinetics.

Troubleshooting Guide & FAQs

Q1: I am seeing incomplete couplings and deletion sequences after a run of hydrophobic residues. How do I prevent this? A: This is a classic symptom of β -sheet aggregation. Solution: Introduce Pseudoproline Dipeptides (e.g., Fmoc-Xaa-Ser/Thr( ψMe,MePro )-OH). These derivatives contain a reversibly protected oxazolidine ring that mimics the structure of proline[1]. By forcing a cis-amide bond, the pseudoproline introduces a sharp "kink" into the peptide backbone[2]. This structural disruption breaks the interchain hydrogen bonding network, preventing aggregation and restoring the solvation of the growing peptide chain[4].

Q2: My couplings onto sterically hindered residues (e.g., Aib, N-methyl amino acids) are failing even with extended reaction times. A: Standard reagents like HOBt/DIC often fail here because the O-acylurea intermediate is not reactive enough to overcome the steric barrier. Solution: Switch to high-efficiency coupling additives like OxymaPure [ethyl 2-cyano-2-(hydroxyimino)acetate] combined with DIC. OxymaPure generates a highly reactive ester intermediate that is superior to HOBt in terms of coupling efficiency and minimizes racemization[5][6]. For extreme steric hindrance, apply Microwave-Assisted SPPS . Heating the reaction to 60–86 °C dramatically increases molecular mobility and reaction kinetics, providing the thermal energy needed to overcome the activation energy barrier of hindered couplings[7].

Q3: Even with HATU, my crude purity is low for a particularly stubborn sequence. Should I just increase the equivalents? A: Not necessarily. Repeated use of the same coupling reagent can sometimes lead to systematic failures due to specific transition-state sterics. Solution: Implement a Double Coupling Strategy with Alternating Reagents . For example, perform the first coupling with DIC/OxymaPure and the second coupling with HATU/DIPEA[8]. This orthogonal approach targets different microenvironments of the resin-bound peptide, ensuring that sequences resistant to one activation mechanism are captured by the other[8].

Decision Workflow for Difficult Sequences

Workflow for optimizing SPPS coupling conditions for difficult amino acid sequences.

Quantitative Comparison of Optimization Strategies

Strategy	Mechanism of Action	Best Application	Key Advantage
OxymaPure / DIC	Forms highly reactive ester intermediate, suppressing O-acylurea side reactions[5].	Routine difficult couplings, automated SPPS.	Non-explosive alternative to HOBt/HOAt with superior coupling efficiency and low racemization[5][6].
Pseudoproline Dipeptides	Oxazolidine/thiazolidine ring forces a cis-amide bond, creating a structural "kink"[1].	Long, hydrophobic, or aggregation-prone sequences.	Disrupts interchain hydrogen bonding ( β -sheets) to restore resin solvation[1][2].
Microwave Heating	Increases molecular mobility and overcomes high activation energy barriers[7].	Extreme steric hindrance (e.g., Aib, N-methylated residues).	Drastically reduces reaction time (e.g., 10 mins at 86 °C) while maintaining high purity[7].
Alternating Double Coupling	Targets varying microenvironments using orthogonal solvent/reagent properties[8].	Sequences where a single reagent systematically fails.	Maximizes crude purity by overcoming transition-state specific sterics[8].

Optimized Experimental Protocols

Protocol A: Microwave-Assisted Coupling of Sterically Hindered Residues

This protocol utilizes thermal energy to force couplings onto sterically demanding amines (e.g., N-methylated residues).

• Resin Preparation: Swell the peptidyl-resin in N-methyl-2-pyrrolidinone (NMP) for 15 minutes. Causality Note: NMP is strictly preferred over DMF for microwave applications due to its higher thermal stability and superior microwave absorption properties[7].

• Reagent Activation: In a separate vial, dissolve 5–10 equivalents of the Fmoc-protected amino acid, 5–10 eq of OxymaPure, and 5–10 eq of DIC in NMP[5][7].

• Microwave Irradiation: Transfer the activated mixture to the reaction vessel. Irradiate at 75–86 °C for 10 minutes[7].

  • Self-Validating Check: Monitor the temperature continuously using a fiber-optic probe.

  • Critical Exception: For sensitive residues like Cysteine (Cys) and Histidine (His), cap the temperature at 50 °C to prevent heat-induced racemization[7].

• Washing: Drain the reaction vessel and wash the resin thoroughly with NMP (5 × 1 min) to remove unreacted reagents before proceeding to Fmoc deprotection.

Protocol B: Strategic Incorporation of Pseudoproline Dipeptides

This protocol prevents sequence-dependent aggregation by temporarily modifying the peptide backbone.

• Sequence Analysis: Scan the difficult sequence to identify Serine (Ser), Threonine (Thr), or Cysteine (Cys) residues located within or immediately following the hydrophobic/aggregation-prone region[1].

• Coupling the Dipeptide: Substitute the target residue and its preceding amino acid with the corresponding preformed Fmoc-Xaa-Yaa( ψMe,MePro )-OH dipeptide[2].

• Reaction Conditions: Add 5 eq of the pseudoproline dipeptide, 5 eq of HATU, and 10 eq of DIPEA in DMF to the resin. Allow to react for 2 hours at room temperature[9].

  • Causality Note: Because pseudoproline dipeptides are themselves sterically bulky, using a highly reactive uronium salt like HATU ensures complete acylation of the resin-bound amine[9].

• Global Deprotection: Proceed with standard SPPS. During the final cleavage step, treat the resin with a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2​O ) for 2–3 hours.

  • Self-Validating Check: No extra deprotection step is required. The acidic environment spontaneously hydrolyzes the oxazolidine/thiazolidine ring, regenerating the native, unkinked Ser/Thr/Cys residue in the final crude product[4][9].

References

• Source: peptidechemistry.
• Source: chempep.
• Source: peptide.
• Source: wikipedia.
• Source: nih.
• Source: acs.
• Title: OxymaPure/DIC: An Efficient Reagent for the Synthesis of a Novel Series of 4-[2-(2-Acetylaminophenyl)
• Source: benchchem.
• Source: biotage.
• Source: nih.

Sources

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• 2. Pseudoproline - Wikipedia [en.wikipedia.org]
• 3. Accelerated microfluidic native chemical ligation at difficult amino acids toward cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. OxymaPure/DIC: An Efficient Reagent for the Synthesis of a Novel Series of 4-[2-(2-Acetylaminophenyl)-2-oxo-acetylamino] Benzoyl Amino Acid Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. biotage.com [biotage.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Solvent-Induced Racemization in Peptide Synthesis

Welcome to the Advanced Technical Support Center. As application scientists and drug development professionals, we know that peptide synthesis is a delicate balance of maximizing coupling efficiency while suppressing epimerization. One of the most frequently overlooked variables in this equation is the solvent.

This guide provides mechanistic insights, field-proven troubleshooting workflows, and self-validating protocols to help you control solvent-induced racemization, particularly as the industry shifts toward green chemistry.

Part 1: Mechanistic FAQs – The "Why" Behind Solvent Effects

Q1: How exactly does solvent choice drive racemization during peptide coupling? A: Racemization during activation primarily occurs via two pathways: the formation of an oxazolone (azlactone) intermediate or direct enolization[1]. Both pathways involve charge separation in their transition states. High-polarity, traditional solvents like N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) possess high dielectric constants. While excellent for resin swelling and reagent solubility, these solvents thermodynamically stabilize the enolate and oxazolone intermediates. This stabilization drastically lowers the activation energy for proton abstraction at the chiral α-carbon, accelerating the rate of racemization relative to the rate of amide bond formation[1].

Q2: Are "green" solvents better or worse for controlling racemization? A: They are generally better, provided you select the right one. The push to replace reprotoxic solvents like DMF and NMP has led to the adoption of greener alternatives that often exhibit lower dielectric constants. For example, 2-methyltetrahydrofuran (2-MeTHF) has demonstrated the lowest racemization potential for sensitive dipeptides compared to DMF, largely due to its lower polarity which fails to stabilize the oxazolone intermediate[2]. Similarly, N-Butylpyrrolidinone (NBP) paired with ethyl acetate (EtOAc) yields lower or equal racemization compared to DMF while maintaining excellent solvation properties[3][4].

Q3: How do solvent polarity and base basicity synergize to cause epimerization? A: Solvents dictate the microenvironment, but the tertiary base acts as the trigger. In a highly polar solvent (like DMF), the basicity of non-sterically hindered amines (e.g., DIPEA) is enhanced, leading to rapid proton abstraction[5]. Switching to a less polar solvent (like THF or 2-MeTHF) reduces this effect, but you must also optimize the base. Using weaker or more sterically hindered bases like N-methylmorpholine (NMM) or 2,4,6-collidine in low-polarity solvents creates a synergistic suppression of the enolization pathway[5]. Furthermore, using green bases like 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) in solvent mixtures like Anisole/NOP has been shown to minimize racemization during Fmoc removal[6].

Part 2: Visualizing the Mechanism

To troubleshoot effectively, we must map the exact points where solvents and bases hijack the coupling process.

Mechanistic pathways of racemization showing where polar solvents stabilize intermediates.

Part 3: Quantitative Data on Solvent Effects

When substituting solvents, you must balance swelling capacity, racemization potential, and environmental impact. Use the table below to guide your solvent selection during process optimization.

Solvent	Dielectric Constant (ε)	Resin Swelling Capacity	Racemization Potential	Environmental Status
DMF	36.7	High	High (Stabilizes oxazolone)	Hazardous / Reprotoxic[3]
DMSO	46.7	High	High	Acceptable / Greenish[7]
NBP	~28.0	High	Moderate to Low	Green Alternative[3]
THF	7.5	Moderate	Low	Hazardous[1]
2-MeTHF	6.97	Moderate	Lowest	Green Alternative[2]

Part 4: Troubleshooting Workflow

If you detect epimers in your crude peptide mixture, follow this systematic workflow to isolate and eliminate the variables causing the issue.

Step-by-step troubleshooting workflow for mitigating solvent-induced racemization.

Part 5: Self-Validating Experimental Protocol

To trust your troubleshooting, you must have a reliable assay. Marfey’s Method is the gold standard for quantifying racemization. This protocol is designed as a self-validating system: by running pure L- and D-amino acid controls alongside your sample, you create an internal calibration loop that guarantees the accuracy of your retention time shifts.

Protocol: Quantifying Racemization via Marfey’s Method

Phase 1: Acid Hydrolysis Causality Check: Hydrolysis breaks the peptide into individual amino acids. Note that Cys and Trp may degrade under these conditions; alternative enzymatic hydrolysis is required for those residues.

• Transfer 1 mg of the purified peptide into a heavy-walled borosilicate glass ampoule.

• Add 1 mL of 6 M HCl containing 1% phenol (to scavenge reactive species).

• Seal the ampoule under a vacuum and incubate at 110°C for 24 hours.

• Cool to room temperature, open the ampoule, and evaporate the HCl under a gentle stream of N₂.

Phase 2: Derivatization with FDAA Causality Check: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) reacts with the free amino acids to form diastereomers, which can be easily separated on a standard reverse-phase C18 column, eliminating the need for expensive chiral columns.

• Re-dissolve the hydrolyzed amino acid film in 100 µL of LC-MS grade water.

• Add 20 µL of 1 M NaHCO₃ to ensure the solution is basic (pH ~8-9), activating the amine for nucleophilic aromatic substitution.

• Add 100 µL of a 1% (w/v) solution of FDAA in acetone.

• Incubate the mixture at 40°C for 1 hour in the dark.

• Self-Validation Step: Simultaneously perform Steps 1-4 on 1 mg of pure L-amino acid (expected product) and 1 mg of pure D-amino acid (expected epimer impurity).

Phase 3: Quenching and LC-MS Analysis

• Quench the reaction by adding 20 µL of 2 M HCl. The solution will turn from deep yellow to a lighter shade, indicating the cessation of the reaction.

• Dilute the mixture with 800 µL of 50% aqueous acetonitrile.

• Inject 5 µL onto an LC-MS equipped with a C18 column.

• Analysis: Run the L- and D- controls first to establish baseline retention times. Diastereomers formed from D-amino acids are generally more hydrophobic and will elute after the L-amino acid derivatives. Calculate the peak area ratio to quantify the exact percentage of racemization induced by your solvent conditions.

References

• Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis - PMC. nih.gov.
• Green solvents for solid phase peptide synthesis - Biotage. biotage.com.
• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - IRIS. unive.it.
• Racemization in Peptide Synthesis. Mechanism-specific Models - ElectronicsAndBooks. electronicsandbooks.com.
• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis - Benchchem. benchchem.com.
• Full article: New green base for Fmoc removal in solid-phase peptide synthesis: 1,5-diazabicyclo[4.3.0]non-5-ene (DBN), a promising sustainable alternative to piperidine - Taylor & Francis. tandfonline.com.
• Addressing sustainability challenges in peptide synthesis with flow chemistry and machine learning - ChemRxiv. chemrxiv.org.
• Elevating 1-tert-Butyl-3-ethylcarbodiimide (TBEC)

Sources

• 1. iris.unive.it [iris.unive.it]
• 2. biotage.com [biotage.com]
• 3. Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

Analytical Strategies for (S)-Methyl 2-amino-3-(tert-butoxy)propanoate: A Comparative Guide to HPLC and LC-MS Workflows

As a Senior Application Scientist, I frequently encounter the analytical bottleneck posed by non-chromophoric, mixed-polarity amino acid derivatives. (S)-Methyl 2-amino-3-(tert-butoxy)propanoate, commonly known as H-Ser(tBu)-OMe, is a prime example. Widely utilized as a protected building block in peptide synthesis and medicinal chemistry[1], this molecule presents a unique triad of analytical challenges: a basic primary amine, a hydrolytically sensitive methyl ester, and a sterically bulky, hydrophobic tert-butyl ether.

Crucially, H-Ser(tBu)-OMe lacks a conjugated π-electron system. Standard UV detection is effectively blind to it, and low-wavelength UV (e.g., 210 nm) is plagued by gradient baseline drift and matrix interference[2]. To achieve robust, reproducible quantification and structural confirmation, we must engineer self-validating workflows utilizing advanced separation modes (HILIC vs. RPLC) and universal or mass-selective detection modalities (CAD vs. ESI-MS).

Chromatographic Separation: HILIC vs. RPLC

The mixed polarity of H-Ser(tBu)-OMe dictates that column selection is the most critical variable in method development. The molecule's hydrophobic tert-butyl group allows for some retention on traditional alkyl phases, but the basic amine drives polar interactions that complicate peak shape[3].

Reversed-Phase Liquid Chromatography (RPLC)

In RPLC, retention relies on the hydrophobic interaction between the tert-butyl ether/methyl ester and the C18 stationary phase. However, under standard acidic conditions (pH 2–3), the primary amine is fully protonated. This leads to poor retention and severe peak tailing due to secondary ion-exchange interactions with residual silanols on the silica backbone[3]. While adding an ion-pairing reagent like heptafluorobutyric acid (HFBA) can neutralize the charge and improve retention, it severely suppresses electrospray ionization (ESI) for downstream MS detection[4].

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is the superior orthogonal approach for polar analytes[5]. Utilizing a polar stationary phase (such as an Amide or Zwitterionic chemistry) and a highly organic mobile phase, HILIC relies on water as the strong eluting solvent.

Causality Check: Why is HILIC preferred for H-Ser(tBu)-OMe in LC-MS? The highly organic mobile phase (typically >80% acetonitrile) drastically lowers the surface tension of the eluent droplets in the MS source. This enhances desolvation efficiency, leading to a logarithmic increase in ESI-MS sensitivity compared to highly aqueous RPLC conditions[5]. Furthermore, the protonated amine partitions cleanly into the immobilized water layer on the HILIC stationary phase, yielding sharp, symmetrical peaks without the need for signal-suppressing ion-pairing agents.

Quantitative Comparison: Separation Modes

Parameter	Reversed-Phase (RPLC)	Hydrophilic Interaction (HILIC)
Stationary Phase	C18, AQ-C18, PFP	Amide, Zwitterionic (ZIC-HILIC)
Strong Solvent	Acetonitrile / Methanol	Water
Retention Mechanism	Hydrophobic interaction (t-butyl)	Aqueous partitioning (protonated amine)
Analyte Peak Shape	Prone to tailing (silanol interactions)	Excellent (sharp, symmetrical)
MS Compatibility	Poor if ion-pairing (HFBA) is used	Excellent (high organic enhances ESI)
Best Use Case	Bulk purity, synthetic intermediate tracking	Trace bioanalysis, metabolomics

Detection Modalities: CAD vs. ESI-MS

Because H-Ser(tBu)-OMe is UV-transparent, detection must rely on the molecule's mass or non-volatile nature.

Charged Aerosol Detection (CAD)

For bulk purity assessment (e.g., API release testing), is the gold standard[6]. CAD operates by nebulizing the column eluent, evaporating the volatile mobile phase, and transferring a positive charge to the residual non-volatile analyte particles[2].

Causality Check: Why choose CAD over an Evaporative Light Scattering Detector (ELSD)? While both are universal detectors, ELSD relies on light scattering, which varies exponentially with particle size, resulting in complex, sigmoidal calibration curves[7]. CAD measures charge directly via an electrometer, providing a highly linear response that is independent of the analyte's chemical structure, allowing for standard-free relative quantification of impurities[6].

Electrospray Ionization Mass Spectrometry (ESI-MS)

For trace quantification in complex matrices (e.g., biological fluids or crude reaction mixtures), ESI-MS/MS is mandatory. H-Ser(tBu)-OMe readily ionizes in positive mode to form a stable [M+H]+ precursor ion at m/z 212.1[1]. Collision-induced dissociation (CID) yields a characteristic product ion at m/z 156.1, corresponding to the neutral loss of isobutylene (56 Da) from the tert-butyl ether[8].

Quantitative Comparison: Detection Modes

Parameter	Charged Aerosol Detection (CAD)	Electrospray Ionization MS (ESI-MS)
Detection Principle	Aerosol charging & electrometer measurement	Gas-phase ion generation & mass filtering
Chromophore Needed?	No	No
Response Linearity	High (independent of chemical structure)	Moderate (subject to matrix suppression)
Sensitivity	Low nanogram (ng) range	Femtogram (fg) to picogram (pg) range
Gradient Compatibility	Requires inverse gradient for strict quantitation	High (with stable ionization buffers)
Best Use Case	Universal quantification without standards	Structural elucidation, trace quantification

Analytical Strategy & Workflow Design

To select the optimal combination of chromatography and detection, I utilize the following logic matrix based on matrix complexity and analytical goals.

Decision matrix for chromatographic and detection modes in H-Ser(tBu)-OMe analysis.

Self-Validating Experimental Protocols

A robust analytical method is not merely a sequence of steps; it must be a closed, self-validating loop designed to detect its own failures (e.g., carryover, ion suppression, or baseline drift).

Protocol A: HILIC-ESI-MS/MS for Trace Quantification

Objective: High-sensitivity quantification of H-Ser(tBu)-OMe in crude synthetic mixtures.

• Column Preparation: Install a BEH Amide column (2.1 x 100 mm, 1.7 µm). Equilibrate with 95% Mobile Phase B (Acetonitrile) and 5% Mobile Phase A (10 mM Ammonium Formate, pH 3.0) for 20 column volumes.

  • Causality Check: The acidic pH ensures the primary amine remains fully protonated, maximizing its polarity for aqueous partitioning. The formate salt provides ionic strength to mask residual silanols without suppressing MS ionization.

• Gradient Elution: Ramp from 5% A to 40% A over 5 minutes.

• MS/MS Optimization: Operate the triple quadrupole in positive ESI mode. Monitor the Multiple Reaction Monitoring (MRM) transition m/z 212.1 → 156.1.

• Self-Validation Execution: Run the sequence according to the workflow diagram below. The bracketing Quality Control (QC) samples verify that the MS source has not suffered from matrix fouling over the course of the run.

Self-validating sequence for LC-MS/MS ensuring continuous accuracy and zero carryover.

Protocol B: RPLC-CAD for Absolute Purity Assessment

Objective: Determine the mass-balance purity of synthesized H-Ser(tBu)-OMe API.

• Column Preparation: Install an AQ-C18 column (4.6 x 150 mm, 3 µm) designed to resist phase collapse in highly aqueous conditions[5].

• Mobile Phase: Use 0.1% Trifluoroacetic acid (TFA) in Water (A) and 0.1% TFA in Acetonitrile (B).

  • Causality Check: Unlike MS, CAD is highly compatible with TFA. TFA acts as a volatile ion-pairing agent, sufficiently masking the amine to allow the tert-butyl group to interact with the C18 phase, ensuring retention[4].

• Inverse Gradient Implementation: As the analytical gradient ramps from 5% B to 95% B, employ a secondary pump post-column to deliver an inverse gradient (95% B to 5% B).

  • Causality Check: CAD response is dependent on the volatility of the mobile phase. By maintaining a constant 50/50 organic/aqueous ratio entering the nebulizer, the transport efficiency remains uniform, ensuring that a 10 ng impurity yields the exact same peak area as 10 ng of the main API[6].

References

• HPLC Analysis of Nonvolatile Analytes Using Charged Aerosol Detection Chrom
• CAD vs ELSD: Which HPLC Detector Is Your Better Option? Thermo Fisher Scientific
• Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods HALO Columns
• A comparison of CAD and ELSD as non-UV detection techniques Reach Separ
• Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column Agilent Technologies
• Sphingolipid and Glycosphingolipid Metabolic Pathways in the Era of Sphingolipidomics N
• Evaluating LC methods for enhanced charged aerosol detector response: a case study using underiv
• Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids using an XBridge Premier BEH Amide Column Waters Corpor
• Photoredox Ni-Catalyzed Peptide C(sp2)–O Cross-Coupling Semantic Scholar

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• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]
• 4. lcms.cz [lcms.cz]
• 5. halocolumns.com [halocolumns.com]
• 6. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 7. reachseparations.com [reachseparations.com]
• 8. Sphingolipid and Glycosphingolipid Metabolic Pathways in the Era of Sphingolipidomics - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide: Boc vs. Fmoc in Solid-Phase Peptide Synthesis

For researchers, scientists, and drug development professionals, the selection of a chemical strategy in Solid-Phase Peptide Synthesis (SPPS) is a foundational decision that dictates the pathway to the target peptide. The two titans of SPPS, the tert-butyloxycarbonyl (Boc) and the 9-fluorenylmethyloxycarbonyl (Fmoc) strategies, each offer a unique set of advantages and challenges. This guide provides an in-depth, objective comparison of these methodologies, moving beyond a simple list of pros and cons to explain the causality behind experimental choices and to provide actionable, field-proven insights.

The Philosophical Divide: A Tale of Two Orthogonalities

The core difference between Boc and Fmoc SPPS lies in their approach to "orthogonality" – the ability to selectively remove protecting groups under distinct chemical conditions.[1][2] This fundamental principle governs every subsequent step of the synthesis, from resin choice to final cleavage.

Boc Chemistry: The Classic Approach of Graduated Acidity

The Boc strategy, the trailblazer of SPPS, relies on a system of graduated acid lability. The temporary Nα-Boc group is removed with a moderate acid, typically trifluoroacetic acid (TFA), while the more robust, "permanent" side-chain protecting groups (often benzyl-based) require a much stronger acid, such as hydrofluoric acid (HF), for their removal during the final cleavage.[3][4] This is more accurately described as a "quasi-orthogonal" system, as both types of protecting groups are acid-labile, differing only in the degree of acidity required for their removal.[1]

Fmoc Chemistry: The Modern Standard of True Orthogonality

The Fmoc strategy, on the other hand, represents a truly orthogonal system.[] The temporary Nα-Fmoc group is labile to a mild base, most commonly a solution of piperidine in a polar aprotic solvent like dimethylformamide (DMF).[4] In contrast, the side-chain protecting groups are acid-labile (typically tert-butyl based) and are removed during the final cleavage with TFA.[3] This distinct difference in the chemical nature of the deprotection reagents for the Nα and side-chain protecting groups is the hallmark of the Fmoc approach.

Head-to-Head Comparison: Key Strategic Considerations

The choice between Boc and Fmoc SPPS is not merely a matter of preference but a strategic decision based on the nature of the target peptide, the scale of the synthesis, and available resources.

Feature	Boc Strategy	Fmoc Strategy	Rationale and Causality
Nα-Protecting Group	tert-butyloxycarbonyl (Boc)	9-fluorenylmethyloxycarbonyl (Fmoc)	The chemical nature of this group dictates the entire synthetic workflow.
Nα-Deprotection	Moderate Acid (e.g., 50% TFA in DCM)	Mild Base (e.g., 20% Piperidine in DMF)	This is the most significant point of divergence, influencing side reactions and compatibility with sensitive residues.
Side-Chain Protection	Benzyl (Bzl) based	tert-Butyl (tBu) based	The choice of side-chain protection must be compatible with the Nα-deprotection conditions.
Final Cleavage	Strong Acid (e.g., HF, TFMSA)	Moderate Acid (e.g., TFA)	The harshness of the final cleavage in Boc-SPPS necessitates specialized equipment and handling procedures.[6]
Orthogonality	Quasi-orthogonal	Truly orthogonal	True orthogonality in Fmoc-SPPS allows for on-resin modifications of side chains.[]
Aggregation Issues	Often advantageous for hydrophobic/aggregation-prone sequences.[3][]	Can be problematic for "difficult" sequences.	The repeated acid treatments in Boc-SPPS protonate the N-terminus, which can disrupt inter-chain hydrogen bonding and reduce aggregation.[7]
Compatibility with PTMs	Limited due to harsh acid treatments.	Highly compatible with phosphorylations, glycosylations, etc.[6]	The mild base deprotection in Fmoc-SPPS preserves many sensitive post-translational modifications.
Cost	Boc-amino acids are generally less expensive.[]	Fmoc-amino acids can be more expensive, but overall process costs may be lower due to reduced purification needs.[]	A thorough cost analysis should include reagents, solvents, waste disposal, and purification time.
Safety & Environment	Use of highly toxic and corrosive HF requires specialized apparatus.	Piperidine is a regulated substance, and large volumes of DMF are used.	The environmental and safety footprint of both methods is a significant consideration.

Performance Comparison: A Look at the Experimental Evidence

While a definitive, universal declaration of one method's superiority is not possible, the general consensus in the field, supported by extensive practical application, is that the Fmoc strategy often yields crude products of higher purity for routine peptide synthesis.[1][3] This is largely attributed to the milder deprotection conditions, which minimize the accumulation of side products.[3]

However, direct, side-by-side quantitative comparisons of the same peptide synthesized by both methods are not abundant in the literature.[4][8] Performance is highly sequence-dependent. For instance, in the synthesis of the "difficult" 65-74 fragment of the acyl carrier peptide (ACP), a benchmark for evaluating synthesis efficiency, various activators within the Fmoc-SPPS framework have been shown to produce high crude purity.[9]

Activator (in Fmoc-SPPS)	Coupling Time	Crude Purity (%)
HATU	2 x 1 min	83.63
HCTU	2 x 20 min	81.33
COMU	2 x 1 min	79.00
Data adapted from a study on fast conventional Fmoc solid-phase peptide synthesis.[9]

For hydrophobic peptides prone to aggregation, the Boc strategy often demonstrates a clear advantage, leading to higher yields and purer crude products.[] The repeated protonation of the N-terminus during TFA deprotection effectively solubilizes the growing peptide chain and hinders the formation of secondary structures that can impede coupling reactions.[7]

Experimental Workflows: A Step-by-Step Guide

The following diagrams and protocols outline the core cyclical processes for both Boc and Fmoc SPPS.

Boc Solid-Phase Peptide Synthesis Workflow

Caption: The cyclical process of Boc-SPPS.

Protocol 1: A Single Cycle of Boc-SPPS

• Resin Swelling: Swell the appropriate resin (e.g., Merrifield for peptide acids, MBHA for peptide amides) in dichloromethane (DCM) for 1-2 hours.

• Boc Deprotection:

  • Pre-wash the resin with 50% TFA in DCM for 1-2 minutes.

  • Treat the resin with a fresh solution of 50% TFA in DCM for 20-30 minutes with agitation.

  • Wash the resin thoroughly with DCM (3x) and isopropanol (2x), followed by DCM (3x) to remove residual acid.

• Neutralization:

  • Treat the resin with a solution of 10% diisopropylethylamine (DIEA) in DCM for 2-5 minutes with agitation.

  • Repeat the neutralization step.

  • Wash the resin thoroughly with DCM (5x) to remove excess base.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the next Boc-protected amino acid (3-4 equivalents) with a suitable coupling reagent (e.g., HBTU/DIEA or DIC/HOBt) in DMF or a DMF/DCM mixture.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

  • Wash the resin with DMF (3x) and DCM (3x).

• Repeat: Return to step 2 for the next cycle.

Fmoc Solid-Phase Peptide Synthesis Workflow

Caption: The cyclical process of Fmoc-SPPS.

Protocol 2: A Single Cycle of Fmoc-SPPS

• Resin Swelling: Swell the appropriate resin (e.g., Wang for peptide acids, Rink Amide for peptide amides) in DMF for 1-2 hours.

• Fmoc Deprotection:

  • Treat the resin with a solution of 20% piperidine in DMF for 5-10 minutes with agitation.

  • Drain the solution and repeat the treatment with fresh deprotection solution for another 10-15 minutes.

  • Wash the resin thoroughly with DMF (5-7x) to remove piperidine and the dibenzofulvene-piperidine adduct.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the next Fmoc-protected amino acid (3-4 equivalents) with a suitable coupling reagent (e.g., HATU/DIEA or DIC/Oxyma) in DMF.

  • Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

  • Wash the resin with DMF (3x).

• Repeat: Return to step 2 for the next cycle.

Navigating Side Reactions: A Field Guide to Troubleshooting

The success of SPPS is often determined by the ability to anticipate and mitigate side reactions. The chemical environments of Boc and Fmoc strategies give rise to distinct profiles of potential unwanted byproducts.

Common Side Reactions in Boc-SPPS

• t-Butylation: The t-butyl cation generated during Boc deprotection can alkylate nucleophilic side chains, particularly Trp and Met. Mitigation: The use of scavengers like triisopropylsilane (TIS) or ethanedithiol (EDT) in the TFA deprotection solution is crucial.

• Aspartimide Formation: Can occur, though generally less pronounced than in Fmoc-SPPS due to the protonated state of the N-terminus after deprotection. Mitigation: Using optimized coupling conditions and avoiding prolonged exposure to the neutralization base can help.

• Pyroglutamate Formation: N-terminal Gln can cyclize under acidic conditions. Mitigation: Couple the subsequent amino acid rapidly after deprotection and neutralization.

Common Side Reactions in Fmoc-SPPS

• Diketopiperazine Formation: At the dipeptide stage, the deprotected N-terminal amine can attack the ester linkage to the resin, cleaving the dipeptide as a cyclic diketopiperazine. This is especially prevalent with Pro or Gly at the C-terminus. Mitigation: Use of sterically hindered resins (e.g., 2-chlorotrityl chloride resin) or coupling the first two amino acids as a dipeptide can suppress this side reaction.[9]

• Aspartimide Formation: A major side reaction, particularly at Asp-Gly or Asp-Ser sequences, catalyzed by the piperidine used for deprotection. This can lead to a mixture of α- and β-aspartyl peptides. Mitigation: Addition of 1-hydroxybenzotriazole (HOBt) to the deprotection solution or using alternative bases like piperazine can reduce aspartimide formation.

• Dibenzofulvene (DBF) Adduct Formation: Incomplete removal of the DBF byproduct of Fmoc deprotection can lead to its reaction with the newly deprotected N-terminal amine, forming a +178 Da adduct. Mitigation: Thorough and extended washing steps after Fmoc deprotection are critical.[9]

• Racemization: Particularly problematic for Cys and His during activation. Mitigation: Use of additives like HOBt or Oxyma Pure with carbodiimide-based coupling reagents can suppress racemization.

The Final Verdict: A Strategic Choice

The decision between Boc and Fmoc SPPS is not a simple one and should be made on a case-by-case basis.

• Fmoc-SPPS has rightfully become the dominant strategy for routine peptide synthesis. Its milder conditions, true orthogonality, and amenability to automation make it the workhorse of modern peptide chemistry, especially for complex peptides with sensitive modifications.[3]

• Boc-SPPS , while older, remains an indispensable tool. For long and "difficult" sequences prone to aggregation, the repetitive acidic deprotection offers a unique advantage in maintaining chain solvation and preventing the formation of intractable secondary structures.[3][] In these challenging cases, the harsher conditions of Boc chemistry can be the key to a successful synthesis.

A thorough understanding of the underlying chemical principles, potential pitfalls, and strategic advantages of each method is paramount for any researcher aiming to successfully navigate the intricate landscape of solid-phase peptide synthesis.

References

• A Head-to-Head Comparison of Fmoc-D-Val-OH and Boc-D-Val-OH in Solid-Phase Peptide Synthesis. (2025). BenchChem.
• A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR. (2013). Biopolymers, 100(4), 356-65.
• A Head-to-Head Comparison of Boc-L-proline and Fmoc-L-proline in Solid-Phase Peptide Synthesis. (2025). BenchChem.
• Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. (n.d.). BOC Sciences.
• Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis. (2025). BenchChem.
• A Comparative Guide to Boc and Fmoc Solid-Phase Peptide Synthesis. (2026). BenchChem.
• A Deep Dive into Solid-Phase Peptide Synthesis: Boc vs.
• (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of... (n.d.).
• difference between fmoc and boc peptide coupling methods Boc. (2026). janemakeup.com.
• Fmoc Amino Acids for SPPS. (2024). AltaBioscience.
• Advances in Fmoc solid‐phase peptide synthesis. (2015). Journal of Peptide Science, 21(1), 2-27.
• impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. (2020). Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 8(3), 95-104.
• Comparison of Fmoc and Boc methods currently used for the chemical synthesis of peptides. (n.d.).
• Peptide Synthesis - FAQ. (n.d.). AAPPTEC.
• Advances in Fmoc solid-phase peptide synthesis. (2015). Semantic Scholar.
• Fast conventional Fmoc solid-phase peptide synthesis: a comparative study of different activators. (2011). Journal of Peptide Science, 17(8), 583-587.
• "Comparative Study on Different Fmoc Solid-Phase Peptide Synthesis Prot" by Alexander M. Babel. (2024). BearWorks.

Sources

• 1. janemakeup.com [janemakeup.com]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. luxembourg-bio.com [luxembourg-bio.com]

Strategic Alternatives to Methyl 3-Aminopropanoate Hydrochloride in Advanced Peptide Synthesis

Introduction: The Bottleneck of Saponification

In the synthesis of complex peptides and peptidomimetics, the selection of C-terminal protecting groups dictates the boundaries of your entire synthetic strategy. While methyl 3-aminopropanoate hydrochloride ( β -Ala-OMe·HCl) serves as a foundational building block in organic synthesis[1], its reliance on basic saponification (e.g., LiOH/NaOH) for deprotection introduces critical vulnerabilities. Elevated pH levels trigger base-catalyzed epimerization at the C-terminus, promote aspartimide formation in susceptible sequences (e.g., Asp-Gly), and risk the unintended hydrolysis of sensitive side-chain amides[2].

As a Senior Application Scientist, I advocate for transitioning to orthogonal protecting groups that decouple C-terminal deprotection from backbone stability. To engineer a self-validating, high-yield synthetic workflow, we must utilize reagents that respond to specific, mild triggers rather than brute-force pH shifts. This guide provides an objective, data-driven comparison of three superior alternatives: the tert-butyl, allyl, and benzyl esters of β -alanine.

Mechanistic Evaluation of Alternative Reagents

To build a reliable peptide synthesis platform, we must understand the causality behind each reagent's reactivity profile.

A. tert-Butyl 3-aminopropanoate hydrochloride ( β -Ala-OtBu·HCl)

• The Causality: The bulky tert-butyl group provides intense steric shielding against nucleophilic attack during chain elongation. Cleavage proceeds via an acid-catalyzed SN​1 mechanism, generating a stable tert-butyl cation that is easily neutralized by scavengers (e.g., TIPS, water).

• Application: This is the gold standard for Fmoc-based Solid-Phase Peptide Synthesis (SPPS). It is completely stable to the repeated piperidine treatments used for Fmoc removal, ensuring high stepwise coupling yields[3].

B. Allyl 3-aminopropanoate hydrochloride ( β -Ala-OAll·HCl)

• The Causality: Allyl esters offer true multidimensional orthogonality. They are impervious to both the strong acids of Boc chemistry (e.g., TFA) and the secondary amines of Fmoc chemistry (e.g., 20% piperidine). Cleavage is strictly achieved via a Tsuji-Trost reaction using a Pd(0) catalyst, which transfers the allyl group to a nucleophilic scavenger (like phenylsilane).

• Application: Essential for synthesizing cyclic peptides, branched architectures, or complex conjugates where on-resin head-to-tail cyclization is required without prematurely cleaving the peptide from the resin[4].

C. Benzyl 3-aminopropanoate hydrochloride ( β -Ala-OBzl·HCl)

• The Causality: Cleaved via catalytic hydrogenolysis ( H2​ , Pd/C) or ultra-strong acids (HF). It successfully avoids the need for saponification. However, its use is restricted in sequences containing sulfur-rich residues (Cys, Met), as the sulfur lone pairs will irreversibly coordinate to and poison the palladium catalyst.

Quantitative Performance Comparison

The following table synthesizes the operational parameters and performance metrics of these reagents to aid in strategic selection[5].

Reagent	Cleavage Condition	Fmoc Orthogonal?	Boc Orthogonal?	Epimerization Risk	Primary Limitation
β -Ala-OMe·HCl (Baseline)	LiOH / NaOH / H2​O	No	Yes	High	Saponification damages sensitive side-chains.
β -Ala-OtBu·HCl	95% TFA + Scavengers	Yes	No	Low	Requires carbocation scavengers to protect Trp/Tyr.
β -Ala-OAll·HCl	Pd(PPh3​)4​ / PhSiH3​	Yes	Yes	Low	Strict anhydrous/anaerobic handling of Pd(0).
β -Ala-OBzl·HCl	H2​ , Pd/C or HF	Partial	No	Low	Incompatible with Cys/Met residues.

Visualizing Orthogonality

Understanding the distinct cleavage pathways is critical for designing multi-step syntheses without cross-reactivity.

Orthogonal cleavage pathways for β-alanine C-terminal protecting groups.

Self-Validating Experimental Protocols

A robust protocol must include inherent checks that validate the success of the reaction before proceeding. Below are field-proven methodologies for utilizing the top two alternative reagents.

Protocol A: Solution-Phase Coupling and Acidolytic Cleavage ( β -Ala-OtBu·HCl)

This protocol replaces methyl ester saponification with a clean, acid-driven deprotection.

• Activation & Coupling:

  • Dissolve the N-protected amino acid (1.0 eq) in dry DMF. Add EDC·HCl (1.2 eq) and OxymaPure (1.2 eq).

  • Causality: OxymaPure is chosen over HOBt to eliminate explosion risks while powerfully suppressing epimerization during the formation of the active ester.

  • Add β -Ala-OtBu·HCl (1.1 eq) followed dropwise by DIPEA (2.5 eq). The DIPEA serves to free-base the hydrochloride salt in situ and drive the coupling.

• Global Deprotection:

  • Treat the isolated intermediate with a cleavage cocktail of TFA / TIPS / H2​O (95:2.5:2.5 v/v/v) for 2 hours at room temperature.

  • Causality: Triisopropylsilane (TIPS) acts as a highly effective carbocation scavenger. Without it, the liberated tert-butyl cations will permanently re-alkylate electron-rich side chains like Tryptophan or Tyrosine.

• Self-Validation (QC):

  • Quench a 5 µL aliquot in 100 µL of cold diethyl ether. Centrifuge and analyze the precipitate via LC-MS. The complete disappearance of the starting mass and the appearance of the [M−tBu+H]+ ion confirms complete deprotection, removing the guesswork from reaction timing.

Protocol B: On-Resin Pd(0)-Catalyzed Deprotection ( β -Ala-OAll·HCl)

This workflow is utilized when the C-terminus must be unmasked while the peptide remains attached to the solid support (e.g., for macrocyclization).

Workflow for Pd(0)-catalyzed allyl deprotection and self-validating QC.

• Resin Swelling & Degassing:

  • Swell the peptidyl-resin in anhydrous DCM for 30 minutes.

  • Purge the reaction vessel with Argon for 10 minutes. Causality: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II), halting the Tsuji-Trost reaction.

• Catalytic Cleavage:

  • Add phenylsilane ( PhSiH3​ , 10 eq) as the allyl scavenger.

  • Add Tetrakis(triphenylphosphine)palladium(0) ( Pd(PPh3​)4​ , 0.1 eq) dissolved in a minimal amount of dry DCM. Agitate under Argon for 2 hours in the dark.

• Palladium Scavenging:

  • Wash the resin with a 0.5% solution of sodium diethyldithiocarbamate in DMF (3 x 5 min).

  • Self-Validation: The efficacy of this step is visually self-validating. The resin will initially turn dark brown/black due to precipitated Pd(0). Successful scavenging returns the resin to its original pale yellow/off-white color, confirming it is safe to proceed to cyclization.

References

• [2] National Center for Biotechnology Information (PMC). Recent Advances in the Synthesis of C-Terminally Modified Peptides. PMC. URL:[Link]

• [3] SciELO. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. SciELO. URL:[Link]

• [4] RSC Advances. On-resin Diels–Alder reaction with inverse electron demand: an efficient ligation method for complex peptides. RSC Publishing. URL:[Link]

• [5] GenScript. Peptide Modifications - Orthogonal Protection. GenScript. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.org.mx [scielo.org.mx]
• 4. On-resin Diels–Alder reaction with inverse electron demand: an efficient ligation method for complex peptides with a varying spacer to optimize cell a ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00314A [pubs.rsc.org]
• 5. genscript.com [genscript.com]

Mechanistic Profiling and Application Guide: N-Protected β-Alanine Derivatives in SPPS

As a Senior Application Scientist in peptide engineering, selecting the correct N-protected amino acid derivative is not merely a matter of following a recipe—it requires a deep mechanistic understanding of your target molecule's architecture. β-alanine, a non-proteinogenic amino acid, is indispensable in modern drug development. By inserting an additional methylene group into the peptide backbone, β-alanine enhances conformational flexibility, disrupts predictable secondary structures, and imparts profound resistance to proteolytic degradation .

In Solid-Phase Peptide Synthesis (SPPS), β-alanine is frequently deployed as a spacer in peptidomimetics, PROTAC linkers, and macrocyclic peptides . However, the choice of its N-protecting group—Fmoc, Boc, or Alloc —dictates the orthogonality, cleavage conditions, and overall success of the synthetic strategy. This guide objectively compares these derivatives, explaining the causality behind their experimental behaviors and providing self-validating protocols for their application.

Mechanistic Profiling & Causality

Fmoc-β-Ala-OH: The Main-Chain Standard

The Fmoc (9-fluorenylmethyloxycarbonyl) group is the industry standard for continuous main-chain elongation. Fmoc-β-Ala-OH exhibits exceptionally rapid coupling kinetics.

• The Causality of Zero Racemization: Unlike α-amino acids, β-alanine lacks a chiral center at the carbon adjacent to the carboxylate. Therefore, oxazolone-mediated racemization is structurally impossible. This allows scientists to employ highly reactive coupling conditions (e.g., HATU with elevated temperatures or strong bases) to drive difficult couplings to >99% completion without the penalty of epimerization.

• Crucial Artifact Warning: While Fmoc-β-Ala-OH is a highly stable building block, it is also a notorious byproduct in the synthesis of other Fmoc-amino acids. If excess Fmoc-OSu is used during protection steps, it undergoes a base-catalyzed Lossen-type rearrangement to form Fmoc-β-Ala-OH .

Base-catalyzed Lossen rearrangement of Fmoc-OSu yielding Fmoc-β-Ala-OH.

Boc-β-Ala-OH: The Acid-Labile Cap

Boc (tert-butyloxycarbonyl) protection is utilized in traditional Boc-SPPS or as an N-terminal capping agent in Fmoc-SPPS .

• The Causality of Orthogonality: Boc deprotection proceeds via an acid-catalyzed solvolysis mechanism (SN1-type), generating a tert-butyl cation and carbon dioxide. Fmoc, conversely, is highly stable to acidic conditions because its cleavage requires the abstraction of the acidic fluorenyl proton by a base . When used as a terminal residue, Boc-β-Ala-OH prevents unwanted chain extension during subsequent basic cycles and is seamlessly removed during global TFA cleavage.

Alloc-β-Ala-OH: The Orthogonal Axis

Alloc (allyloxycarbonyl) provides a fully orthogonal axis to both Fmoc and Boc chemistries. It is completely stable to both 20% piperidine and 95% TFA.

• The Causality of Pd-Catalysis: Alloc deprotection relies on the specific affinity of Palladium(0) for allylic systems. The Pd(0) catalyst coordinates to the allyl double bond, forming a π-allyl palladium complex and liberating the carbamate. A scavenger (e.g., phenylsilane) is strictly required to intercept the reactive π-allyl species; without it, the species will re-alkylate the newly freed amine, severely depressing yields.

Orthogonal deprotection pathways for N-protected β-alanine derivatives in SPPS.

Comparative Performance Data

The following table synthesizes quantitative experimental data regarding the performance of these derivatives under standard SPPS conditions.

Parameter	Fmoc-β-Ala-OH	Boc-β-Ala-OH	Alloc-β-Ala-OH
Deprotection Reagent	20% Piperidine in DMF	95% TFA / Scavengers	Pd(PPh3)4 (0.1 eq), PhSiH3 (10 eq)
Cleavage Mechanism	Base-catalyzed β-elimination	Acid-catalyzed solvolysis	Pd(0)-catalyzed allylic transfer
Coupling Efficiency (HATU/DIPEA, 10 min)	>99.5%	>99.0%	>98.5%
Racemization Risk	None (Achiral α-carbon)	None (Achiral α-carbon)	None (Achiral α-carbon)
Primary SPPS Application	Main-chain elongation, routine spacers	N-terminal capping, Boc-SPPS	Orthogonal protection, cyclic peptides
Stability to 20% Piperidine	Labile (Cleaves in <5 min)	Stable	Stable
Stability to 95% TFA	Stable	Labile (Cleaves in <15 min)	Stable

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate in-line analytical steps to prove the reaction's success before proceeding.

Protocol A: Self-Validating Fmoc-β-Ala-OH Coupling & UV Monitoring

Because β-alanine is achiral, we can push the coupling kinetics using HATU and an excess of DIPEA without risking epimerization.

• Resin Preparation: Swell the peptidyl-resin (e.g., Rink Amide, 0.1 mmol scale) in DMF for 20 minutes.

• Activation: Dissolve Fmoc-β-Ala-OH (0.4 mmol, 4 eq) and HATU (0.39 mmol, 3.9 eq) in 2 mL DMF. Add DIPEA (0.8 mmol, 8 eq). Stir for 1 minute to form the active ester.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 15 minutes. Wash thoroughly with DMF (5 × 3 mL).

• Validation (Ninhydrin Test): Perform a Kaiser test. A yellow bead indicates >99% coupling efficiency.

• Deprotection & UV Validation: Treat the resin with 20% piperidine in DMF (2 × 5 min). Collect the deprotection effluent. Dilute an aliquot and measure the UV absorbance at 301 nm . The concentration of the dibenzofulvene-piperidine adduct directly quantifies the exact amount of Fmoc-β-Ala-OH successfully coupled in Step 3.

Protocol B: Orthogonal Alloc Deprotection for On-Resin Modification

This protocol is used when β-alanine is part of a complex branched or cyclic architecture requiring selective unmasking.

• Swelling & Purging: Swell the Alloc-β-Ala-peptidyl-resin in anhydrous DCM. Bubble Argon or Nitrogen through the reaction vessel for 5 minutes to remove oxygen (critical for Pd(0) stability).

• Scavenger Addition: Add phenylsilane (PhSiH3, 10 eq) to the resin.

• Catalyst Addition: Dissolve Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.1 eq) in a minimal amount of anhydrous DCM. Add to the resin and agitate in the dark for 30 minutes.

• Washing (Crucial Step): Wash the resin with DCM (3x), then treat with 0.5% sodium diethyldithiocarbamate in DMF (3 × 5 min) to chelate and remove precipitated palladium black. Wash with DMF (5x).

• Validation: Perform a Kaiser test. The beads must turn deep blue, confirming the successful unmasking of the β-alanine primary amine. If yellow, repeat steps 2-3.

References

• Solid-phase peptide synthesis and circular dichroism study of chiral beta-peptoid homooligomers Amino Acids (PubMed) URL:[Link]

• Efficient synthesis of CN2097 using in situ activation of sulfhydryl group National Institutes of Health (PMC) URL:[Link]

• Formation of Fmoc-beta-alanine during Fmoc-protections with Fmoc-OSu Journal of Peptide Science (PubMed) URL:[Link]

• Solid-Phase Peptide Synthesis of Dipeptide (Histidine-β-Alanine) as a Chelating Agent Journal of the Brazilian Chemical Society URL:[Link]

• Protection and deprotection of Fmoc (Lokey Lab Protocols) Lokey Lab (Wikidot) URL:[Link]

Safety & Regulatory Compliance

Methyl 2-amino-3-(tert-butoxy)propanoate proper disposal procedures

Comprehensive Safety and Disposal Protocol for Methyl 2-amino-3-(tert-butoxy)propanoate

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling and logistical management of peptide synthesis intermediates. Methyl 2-amino-3-(tert-butoxy)propanoate (often handled as O-tert-Butyl-L-serine methyl ester hydrochloride, CAS 17114-97-5) is a critical building block in solid-phase peptide synthesis (SPPS) and medicinal chemistry.

While the free base of this compound exists, it is almost universally handled in the laboratory as the hydrochloride (HCl) salt to prevent spontaneous degradation. This chemical reality is critical: while the compound is not classified as a highly hazardous substance under standard OSHA/GHS criteria 1, its structural moieties dictate strict disposal protocols. Improper disposal can lead to the generation of toxic nitrogen oxides (NOx) and corrosive hydrogen chloride (HCl) gas upon environmental degradation or improper incineration 2.

This guide provides a self-validating, step-by-step operational framework for the proper disposal of this compound, ensuring adherence to Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines 3.

Physicochemical Profiling & Waste Categorization

To design an effective disposal strategy, we must first understand the physicochemical properties of the waste material. The causality behind our disposal choices is directly linked to the molecule's thermal degradation profile and reactivity.

Table 1: Physicochemical Properties and Disposal Implications

Physicochemical Property	Value / Characteristic	Disposal & Logistical Implication (Causality)
Chemical Identity	Methyl 2-amino-3-(tert-butoxy)propanoate	Contains an amine group; thermal destruction will yield toxic nitrogen oxides (NOx) 2.
Common Salt Form	Hydrochloride (HCl) salt	Halogenated nature requires incineration in facilities equipped with alkaline scrubbers to neutralize HCl gas 2.
Physical State	Solid (crystalline powder)	Prone to aerosolization. Solid waste must be sealed in secondary containment to prevent inhalation exposure 1.
Reactivity	Stable under normal conditions	Does not require inert atmosphere for waste storage. Must be kept segregated from strong oxidizing agents 2.

Experimental Workflow: Decontamination and Waste Segregation

When utilizing this compound in a synthetic workflow (e.g., peptide coupling), the resulting waste streams are often complex mixtures. The following self-validating protocol ensures that waste is segregated accurately, preventing dangerous cross-reactions in the Satellite Accumulation Area (SAA).

Step 1: Quenching and Phase Separation

• Action: Quench the post-reaction mixture with a saturated sodium bicarbonate ( NaHCO3​ ) solution.

• Causality: This neutralizes any residual acidic byproducts and drives the free-base form of the amino acid derivative into the organic layer, simplifying downstream waste segregation and preventing unwanted pressure buildup in waste carboys.

Step 2: Organic Waste Segregation

• Action: Separate the organic layer. If the solvent used was halogenated (e.g., dichloromethane), route this to the Halogenated Organic Waste container. If non-halogenated (e.g., ethyl acetate), route to the Non-Halogenated Organic Waste container.

• Causality: Mixing halogenated and non-halogenated waste exponentially increases disposal costs. Halogenated waste requires specialized high-temperature incineration with flue-gas desulfurization/scrubbing to prevent the release of toxic dioxins and HCl gas 2.

Step 3: Aqueous Waste Validation

• Action: Test the pH of the remaining aqueous layer using universal indicator paper. Adjust to a pH between 6.0 and 8.0 using dilute HCl or NaOH before disposal.

• Causality: Self-validation step. Aqueous waste must be neutralized before being bulked into aqueous waste containers to prevent violent acid-base reactions in the SAA and to comply with local Publicly Owned Treatment Works (POTW) discharge limits 4.

Step 4: Triple-Rinsing of Primary Containers

• Action: Rinse the empty reaction vessel three times with a compatible solvent (e.g., methanol). Add the rinsate to the appropriate organic waste container. Deface the original label.

• Causality: Triple-rinsing ensures the residual chemical concentration drops below the EPA's RCRA "empty" threshold, allowing the glass/plastic to be disposed of as standard solid lab waste rather than hazardous waste, significantly reducing logistical overhead 3.

Waste Segregation Logic

To ensure flawless execution on the laboratory floor, utilize the following decision matrix for routing Methyl 2-amino-3-(tert-butoxy)propanoate waste.

Decision tree for the segregation and disposal of Methyl 2-amino-3-(tert-butoxy)propanoate waste.

Regulatory Compliance & Satellite Accumulation

Proper execution of the disposal protocol must be paired with rigorous documentation to maintain institutional compliance:

• Labeling Integrity: Waste containers must be clearly and legibly labeled with the words "Hazardous Waste." You must write the full chemical name (Methyl 2-amino-3-(tert-butoxy)propanoate or O-tert-Butyl-L-serine methyl ester hydrochloride). Do not use abbreviations or chemical formulas , as this violates EPA Hazard Communication Standards 4.

• Container Management: Containers must be kept closed at all times except when actively adding or removing waste. Never leave a funnel resting in a hazardous waste container 4.

• The 72-Hour Rule: Once a waste container in the SAA reaches its maximum capacity (typically 90% full to allow for vapor expansion), it must be dated and transferred to the Central Accumulation Area (CAA) within 72 hours for final pickup by a licensed waste broker 4.

References

• Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document". [Link]

• Columbia University Environmental Health & Safety. "Hazardous Chemical Waste Management Guidelines". [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. epa.gov [epa.gov]
• 4. research.columbia.edu [research.columbia.edu]

A Senior Application Scientist's Guide to Handling Methyl 2-amino-3-(tert-butoxy)propanoate

As researchers at the forefront of drug development, our handling of chemical reagents demands precision, foresight, and an uncompromising commitment to safety. Methyl 2-amino-3-(tert-butoxy)propanoate, a key building block in synthetic chemistry, requires a handling protocol that is both robust and intuitive. This guide moves beyond mere compliance, offering a framework for integrating this reagent into your workflow with the highest standards of safety and scientific integrity. The causality behind each recommendation is explained to empower you, the researcher, to make informed decisions in a dynamic laboratory environment.

Foundational Safety Profile: A Proactive Hazard Assessment

Understanding the intrinsic properties of a chemical is the cornerstone of safe handling. While a specific Safety Data Sheet (SDS) for Methyl 2-amino-3-(tert-butoxy)propanoate may not be universally available, we can infer its hazard profile from structurally analogous compounds containing the Boc-protected amino ester moiety. These analogs consistently indicate a clear set of hazards that must be proactively managed.

Analysis of related compounds reveals the following classifications under the Globally Harmonized System (GHS).[1][2]

Hazard Classification	GHS Category	Associated Risk
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[1][2]

These classifications dictate a handling procedure centered on preventing contact with skin and eyes and minimizing inhalation of dust or aerosols.

The Primary Barrier: Core Personal Protective Equipment (PPE)

Your PPE is the most critical barrier between you and the chemical. The selection and use of this equipment must be deliberate and matched to the identified risks.

• Eye and Face Protection: Given the risk of serious eye irritation, standard safety glasses are insufficient.[1]

  • Minimum Requirement: Chemical splash goggles with side-shields that provide a complete seal around the eyes.

  • Best Practice: Use of a full-face shield over chemical splash goggles, especially when handling larger quantities (>50g) or when there is a significant risk of splashing. This protects the entire face from contact.

• Hand Protection: The ester and tert-butoxycarbonyl functionalities necessitate gloves with proven resistance.

  • Recommended Material: Nitrile gloves are the standard for incidental contact with a wide range of laboratory chemicals and are a suitable first choice.[3][4] The material offers good resistance to alcohols, acids, and bases.[3]

  • Critical Protocol: Always inspect gloves for tears or pinholes before use. For tasks involving prolonged handling or immersion, consult a specific chemical resistance chart from the glove manufacturer.[5][6] Double-gloving is recommended when handling the neat compound to provide an extra layer of protection and allow for the safe removal of a contaminated outer glove without exposing the skin.[7]

• Body Protection: A professional lab coat is mandatory to protect skin and personal clothing from accidental spills.

  • Specification: A knee-length lab coat, preferably with knit cuffs, should be worn and fully fastened.[8] For this specific compound, a coat made of a polyester-cotton blend is acceptable, as there are no indications of pyrophoric properties.[8]

• Respiratory Protection: The primary method for controlling respiratory hazards is an engineering control, not PPE.

  • Primary Control: All handling of solid Methyl 2-amino-3-(tert-butoxy)propanoate that could generate dust, or any of its solutions that could create aerosols, must be conducted within a certified chemical fume hood.[7][9]

  • Secondary Control: If a fume hood is not available or in the event of a large spill, a respirator with appropriate cartridges for organic vapors and particulates would be required. However, routine use should rely on the fume hood.

Operational Plan: From Vial to Reaction

A systematic workflow minimizes the potential for error and exposure. This plan outlines the key steps for safely incorporating Methyl 2-amino-3-(tert-butoxy)propanoate into your experiments.

Caption: The mandatory sequence for donning and doffing personal protective equipment.

Spill and Disposal Plan

In Case of a Spill:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Contain: If the spill is small and you are trained to handle it, prevent its spread using a spill containment kit with absorbent material appropriate for organic compounds.

• PPE: Don appropriate PPE, including double nitrile gloves, splash goggles, and a lab coat.

• Clean-Up: Gently cover the spill with an absorbent material (e.g., diatomite or a universal binder). [1]Sweep the material into a designated hazardous waste container. Decontaminate the area with a suitable solvent.

• Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal of Contaminated Waste:

• All materials that have come into direct contact with Methyl 2-amino-3-(tert-butoxy)propanoate, including gloves, weigh paper, pipette tips, and contaminated absorbent materials, must be considered hazardous waste. [7]* Collect this waste in a dedicated, leak-proof container that is clearly labeled with "Hazardous Waste" and the full chemical name. [7]* Follow your institution's specific guidelines for hazardous waste disposal. [10]Do not mix this waste with other waste streams unless compatibility has been confirmed. By adhering to this comprehensive guide, you build a deep, intrinsic culture of safety that protects you, your colleagues, and the integrity of your research.

References

• OSHA Glove Selection Chart. Environmental Health and Safety, University of Washington. Available at: [Link]

• BOC deprotection - Hebei Boze Chemical Co.,Ltd. Hebei Boze Chemical Co.,Ltd. Available at: [Link]

• Methyl Butanoate - Safety Data Sheet. Agilent Technologies. Available at: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Ultimate Guide to Chemical Resistant Disposable Gloves. SHIELD Scientific. Available at: [Link]

• Personal Protective Equipment. Department of Chemistry and Biochemistry, The Ohio State University. Available at: [Link]

• Kimberly-Clark Nitrile Gloves Chemical Resistance Guide.* Kimberly-Clark. Available at: [Link]

• tert-Butyloxycarbonyl protecting group. Wikipedia. Available at: [Link]

• A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace. Health and Safety Authority. Available at: [Link]

• Chemical Resistance Reference Chart. Medicom. Available at: [Link]

• CHEMICAL PERMEATION GUIDE. SHOWA Gloves. Available at: [Link]

• Chapter 10: Personal Protective Equipment for Biohazards. Environmental Health & Safety, University of Iowa. Available at: [Link]

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• 4. Chapter 10: Personal Protective Equipment for Biohazards | Environmental Health & Safety | West Virginia University [ehs.wvu.edu]
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